Diethylene glycol monohexyl ether

• CAS: 112-59-4

Core Science & Biosynthesis

physical properties of diethylene glycol monohexyl ether (boiling point, density)

This technical guide provides an in-depth overview of the key physical properties of diethylene glycol monohexyl ether, specifically its boiling point and density. The information is intended for researchers, scientists, and professionals in drug development who utilize this compound in their work.

Core Physical Properties

Diethylene glycol monohexyl ether, also known as hexyl carbitol, is a high-boiling, colorless liquid with a mild odor.[1] It is a versatile solvent with applications in coatings, cleaners, and as a chemical intermediate.[1][2] An accurate understanding of its physical properties is crucial for its proper use and application in research and development.

Data Summary

The boiling point and density of diethylene glycol monohexyl ether are summarized in the table below. These values have been compiled from various sources and represent a range of experimentally determined and reported data.

Physical Property	Value	Conditions
Boiling Point	259.1 °C	at 760 Torr[3]
260 °C	at 1013 hPa[2][4]
261-265 °C	Not specified[1]
~250 °C	Not specified[1]
Density	0.935 g/cm³	at 20 °C[1]
0.935 g/mL	at 25 °C[1][3]
0.9346 g/cm³	at 20 °C (68 °F)[5]
0.93 g/cm³	at 20 °C[2][4]

Experimental Protocols

The following sections detail the standard methodologies for the experimental determination of the boiling point and density of a liquid compound such as diethylene glycol monohexyl ether.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[6] For accurate determination, especially with small sample volumes, the micro-reflux method is commonly employed.[7]

Apparatus:

• Small test tube

• Thermometer

• Capillary tube (sealed at one end)

• Heating apparatus (e.g., hot plate with a heating block or water bath)[7][8]

• Clamps and stand

Procedure:

• A small volume of the liquid sample (approximately 0.5 mL) is placed into the test tube.[7]

• A capillary tube, with its open end facing down, is inserted into the liquid.[6]

• The test tube is securely clamped and partially immersed in a heating bath. The thermometer is positioned so that its bulb is near the surface of the liquid.[7]

• The sample is heated gently. As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.[7]

• Upon reaching the boiling point, the liquid's vapor will replace the air in the capillary tube, resulting in a rapid and continuous stream of bubbles.[9]

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid begins to be drawn into the capillary tube.[7]

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit volume.[10] It is typically determined by measuring the mass and volume of a sample.

Apparatus:

• Analytical balance

• Graduated cylinder or pycnometer (for higher accuracy)[10][11]

• Thermometer

Procedure:

• The mass of a clean, dry graduated cylinder or pycnometer is measured using an analytical balance.[11]

• A known volume of diethylene glycol monohexyl ether is carefully transferred into the graduated cylinder or pycnometer. The volume is read from the bottom of the meniscus.[10]

• The mass of the container with the liquid is then measured.[11]

• The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the container with the liquid.[11]

• The density is calculated by dividing the mass of the liquid by its measured volume.[12]

• The temperature of the liquid should be recorded as density is temperature-dependent.[10]

Visualization of Experimental Workflow

The logical flow for determining the physical properties of diethylene glycol monohexyl ether is illustrated in the following diagram.

Experimental Workflow for Physical Property Determination.

References

• 1. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 2. DIETHYLENE GLYCOL MONOHEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Diethylene glycol mono-n-hexyl ether for synthesis 112-59-4 [sigmaaldrich.com]
• 5. Diethylene glycol monohexyl ether | C10H22O3 | CID 8199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. cdn.juniata.edu [cdn.juniata.edu]
• 9. Video: Boiling Points - Procedure [jove.com]
• 10. embibe.com [embibe.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. homesciencetools.com [homesciencetools.com]

Spectroscopic Profile of 2-(2-hexyloxyethoxy)ethanol: A Technical Guide

Authored for researchers, scientists, and drug development professionals, this technical guide provides an in-depth overview of the spectroscopic data for 2-(2-hexyloxyethoxy)ethanol (CAS No. 112-59-4). This document presents a summary of nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data in structured tables, details the experimental protocols for data acquisition, and includes a logical workflow for spectroscopic analysis.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry for 2-(2-hexyloxyethoxy)ethanol.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 2-(2-hexyloxyethoxy)ethanol, typically recorded in deuterated chloroform (B151607) (CDCl₃), exhibits characteristic signals corresponding to the different proton environments in the molecule.

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.72	m	2H	-OCH₂CH₂OH
~3.65	m	4H	-OCH₂CH₂O-
~3.57	t	2H	-OCH₂CH₂OH
~3.45	t, J=6.7 Hz	2H	CH₃(CH₂)₄CH₂O-
~1.57	p	2H	CH₃(CH₂)₃CH₂CH₂O-
~1.30	m	6H	CH₃(CH₂)₃CH₂CH₂O-
~0.89	t, J=6.8 Hz	3H	CH₃(CH₂)₅-

Note: Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm. Multiplicity is abbreviated as: t = triplet, p = pentet, m = multiplet.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (δ) ppm	Assignment
~72.7	-OCH₂CH₂OH
~71.6	CH₃(CH₂)₄CH₂O-
~70.8	-OCH₂CH₂O- (internal)
~70.4	-OCH₂CH₂O- (internal)
~61.8	-OCH₂CH₂OH
~31.8	CH₃(CH₂)₃CH₂CH₂O-
~29.8	CH₃(CH₂)₂CH₂CH₂CH₂O-
~25.9	CH₃CH₂CH₂CH₂CH₂CH₂O-
~22.7	CH₃CH₂-
~14.1	CH₃-

Infrared (IR) Spectroscopy

The IR spectrum highlights the functional groups present in 2-(2-hexyloxyethoxy)ethanol. The data below corresponds to the gas-phase spectrum.[1]

Frequency (cm⁻¹)	Intensity	Assignment
~3450	Strong, broad	O-H stretch (alcohol)
2930	Strong	C-H stretch (alkane)
2870	Strong	C-H stretch (alkane)
1460	Medium	C-H bend (alkane)
1120	Strong, broad	C-O stretch (ether and alcohol)

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of 2-(2-hexyloxyethoxy)ethanol results in characteristic fragmentation patterns.[2]

Mass-to-Charge Ratio (m/z)	Relative Intensity	Assignment (Proposed Fragment)
45	100%	[C₂H₅O]⁺
57	~70%	[C₄H₉]⁺
89	~50%	[C₄H₉O₂]⁺
43	~45%	[C₃H₇]⁺
73	~40%	[C₃H₅O₂]⁺
103	~30%	[C₅H₁₁O₂]⁺

Note: The molecular ion peak (M⁺) at m/z 190 is often of low abundance or absent in the EI spectrum of ethers and alcohols due to facile fragmentation.

Experimental Protocols

Detailed methodologies for the acquisition of the cited spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : A small amount of 2-(2-hexyloxyethoxy)ethanol (typically 5-20 mg) is dissolved in approximately 0.6-0.7 mL of a deuterated solvent, most commonly chloroform-d (B32938) (CDCl₃). A trace amount of tetramethylsilane (TMS) is added as an internal standard for chemical shift referencing (δ = 0.00 ppm). The solution is then transferred to a 5 mm NMR tube.

• ¹H NMR Spectroscopy : Proton NMR spectra are typically acquired on a 300 or 400 MHz spectrometer. Standard acquisition parameters include a spectral width of approximately 12-16 ppm, a pulse width of 30-45 degrees, and a relaxation delay of 1-2 seconds. Data is typically acquired over 16 to 64 scans to ensure a good signal-to-noise ratio.

• ¹³C NMR Spectroscopy : Carbon-13 NMR spectra are acquired on the same spectrometer, operating at a frequency of 75 or 100 MHz, respectively. Due to the low natural abundance of the ¹³C isotope, a larger number of scans (typically several hundred to thousands) and a longer relaxation delay (2-5 seconds) are required. Proton decoupling is employed to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

• Sample Preparation : For a liquid sample such as 2-(2-hexyloxyethoxy)ethanol, the spectrum can be obtained using the neat liquid. A single drop of the compound is placed between two salt plates (typically NaCl or KBr) to create a thin liquid film.

• Data Acquisition : The salt plates are mounted in a sample holder and placed in the beam path of an FTIR spectrometer. The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹. A background spectrum of the empty salt plates is recorded first and automatically subtracted from the sample spectrum to eliminate interference from atmospheric CO₂ and water vapor, as well as any absorptions from the plates themselves.

Mass Spectrometry (MS)

• Sample Introduction : A small amount of the sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification, or by direct injection. The sample is vaporized in the ion source.

• Ionization : Electron Ionization (EI) is a common method for this type of molecule. The vaporized sample molecules are bombarded with a high-energy electron beam (typically 70 eV), which causes the ejection of an electron from the molecule to form a molecular ion (M⁺) and subsequent fragmentation.

• Mass Analysis and Detection : The resulting positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole). The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis of a chemical compound like 2-(2-hexyloxyethoxy)ethanol.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. Diethylene glycol hexyl ether [webbook.nist.gov]
• 2. Diethylene glycol hexyl ether [webbook.nist.gov]

An In-depth Technical Guide to Potential Impurities in Commercial Grades of Hexyl Carbitol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the potential impurities in commercial grades of Hexyl Carbitol (diethylene glycol monohexyl ether). Understanding the impurity profile is critical for applications in research, pharmaceutical development, and other high-purity domains where the exact composition of a solvent can influence experimental outcomes and product safety. This document details the origins of these impurities, their chemical nature, and the analytical methodologies for their detection and quantification.

Introduction to Hexyl Carbitol

Hexyl Carbitol, with the CAS number 112-59-4, is a high-boiling point, slow-evaporating glycol ether. Its amphipathic nature, possessing both a hydrophilic diether-alcohol functionality and a hydrophobic hexyl chain, makes it an excellent solvent for a wide range of polar and non-polar substances. It is widely used in coatings, cleaners, inks, and as a coalescing agent. In more specialized applications, such as in drug formulation, a thorough understanding of its purity is paramount.

Origin of Impurities in Commercial Hexyl Carbitol

The impurity profile of commercial Hexyl Carbitol is primarily dictated by its manufacturing process. The most common industrial synthesis route is the ethoxylation of 1-hexanol (B41254), which involves the reaction of 1-hexanol with ethylene (B1197577) oxide under catalytic conditions.

This process can lead to several classes of impurities:

• Homologous Glycol Ethers: The reaction of 1-hexanol with ethylene oxide is a polymerization process. Consequently, a distribution of glycol ethers with varying numbers of ethoxy (-OCH₂CH₂-) units is produced.

• Unreacted Starting Materials: Incomplete reactions can result in the presence of residual 1-hexanol and ethylene glycol.

• By-products of Ethylene Oxide: Ethylene oxide can isomerize to acetaldehyde (B116499) or react with water to form ethylene glycol and diethylene glycol.

• Other Process-Related Impurities: These can include catalyst residues, water, and other minor by-products.

Potential Impurities in Hexyl Carbitol

Based on the synthesis pathway, the following table summarizes the potential impurities that may be present in commercial grades of Hexyl Carbitol.

Impurity Class	Specific Impurity	Chemical Formula	Typical Concentration Range	Notes
Homologous Glycol Ethers	Ethylene Glycol Monohexyl Ether (Hexyl Cellosolve)	C₆H₁₃OCH₂CH₂OH	Varies by grade; can be a significant component in lower-purity grades.	Shorter ethoxy chain analog.
Triethylene Glycol Monohexyl Ether	C₆H₁₃(OCH₂CH₂)₃OH	Varies by grade; typically present in smaller amounts than the main component.	Longer ethoxy chain analog.
Higher Polyethylene (B3416737) Glycol Monohexyl Ethers	C₆H₁₃(OCH₂CH₂)nOH (n>3)	Generally present at trace levels.	Higher molecular weight homologs.
Unreacted Starting Materials	1-Hexanol	C₆H₁₃OH	Typically low, depending on the efficiency of the purification process.	Primary alcohol starting material.
Ethylene Glycol	HOCH₂CH₂OH	Can be present, especially if water is in the reaction mixture. For cosmetic grades of similar glycol ethers, the limit is often ≤ 0.2%.[1]	Formed from the hydration of ethylene oxide.
Ethylene Oxide By-products	Ethylene Oxide	C₂H₄O	Should be non-detectable or at very low ppm levels in the final product due to its reactivity and toxicity.	Unreacted monomer.
Acetaldehyde	CH₃CHO	Trace levels may be present from the isomerization of ethylene oxide.	A volatile aldehyde.
Other Impurities	Water	H₂O	Typically specified in product data sheets, often ≤ 0.1 wt%.[1]	Can be introduced during the process or from atmospheric moisture.
Acidity (as acetic acid)	CH₃COOH	Typically very low, often specified as ≤ 0.01 wt%.[1]	Can arise from the oxidation of aldehydes.

Analytical Methodologies for Impurity Profiling

The primary analytical technique for the determination of purity and the identification and quantification of impurities in Hexyl Carbitol is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) for quantification and a Mass Spectrometer (MS) for identification.

Gas Chromatography (GC-FID/MS) Experimental Protocol

This section outlines a general experimental protocol for the analysis of Hexyl Carbitol and its potential impurities. Method validation should be performed according to ICH Q2(R2) guidelines to ensure the method is suitable for its intended purpose.[2][3][4][5]

Objective: To determine the purity of Hexyl Carbitol and to identify and quantify potential impurities.

Instrumentation:

• Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and/or a Mass Spectrometer (MS).

• Autosampler for precise and repeatable injections.

• Capillary GC column suitable for the analysis of polar compounds (e.g., a polyethylene glycol (WAX) or a mid-polarity phase).

Reagents and Materials:

• Hexyl Carbitol sample.

• Reference standards for Hexyl Carbitol and all potential impurities.

• High-purity solvent for sample dilution (e.g., methanol, acetone, or dichloromethane).

Chromatographic Conditions (Typical):

• Column: e.g., DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial Temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 240 °C.

  • Final Hold: Hold at 240 °C for 10 minutes.

• Injector:

  • Mode: Split (e.g., 50:1 split ratio).

  • Temperature: 250 °C.

  • Injection Volume: 1 µL.

• Detector (FID):

  • Temperature: 260 °C.

  • Hydrogen Flow: 30 mL/min.

  • Air Flow: 300 mL/min.

  • Makeup Gas (Nitrogen) Flow: 25 mL/min.

• Detector (MS):

  • Ion Source Temperature: 230 °C.

  • Interface Temperature: 250 °C.

  • Mass Range: m/z 35-450.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

Sample Preparation:

• Accurately weigh approximately 100 mg of the Hexyl Carbitol sample into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with the chosen solvent.

• For the quantification of specific impurities, prepare a series of calibration standards of the respective reference materials in the same solvent.

Data Analysis:

• Identification: Impurities are identified by comparing their retention times with those of the reference standards. For unknown peaks, the mass spectrum is compared with a spectral library (e.g., NIST) and interpreted to elucidate the structure.

• Quantification (Purity): The purity of Hexyl Carbitol is typically determined by area normalization. The area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.

• Quantification (Impurities): The concentration of specific impurities is determined using an external standard calibration curve.

Visualizations

Synthesis Pathway of Hexyl Carbitol and Formation of Homologous Impurities

Caption: Synthesis of Hexyl Carbitol and homologous impurities via ethoxylation of 1-Hexanol.

Analytical Workflow for Impurity Profiling of Hexyl Carbitol

Caption: Workflow for the analytical testing and impurity profiling of Hexyl Carbitol.

Conclusion

The purity of Hexyl Carbitol is a critical parameter for its use in sensitive applications. The primary source of impurities is the manufacturing process, which can lead to the presence of homologous glycol ethers, unreacted starting materials, and various by-products. A robust analytical method, typically GC-FID/MS, is essential for the identification and quantification of these impurities. This guide provides the foundational knowledge for researchers, scientists, and drug development professionals to understand, assess, and control the impurity profile of commercial Hexyl Carbitol, ensuring its suitability for their specific needs.

References

• 1. hedinger.de [hedinger.de]
• 2. fda.gov [fda.gov]
• 3. demarcheiso17025.com [demarcheiso17025.com]
• 4. ikev.org [ikev.org]
• 5. ema.europa.eu [ema.europa.eu]

Toxicological Profile and Genotoxicity of Diethylene Glycol Mono-n-hexyl Ether (DEGHE): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol mono-n-hexyl ether (DEGHE), with the CAS number 112-59-4, is a chemical compound belonging to the glycol ether family. It is characterized as a colorless liquid with a mild odor and is utilized in various industrial applications, including as a solvent for coatings and in degreasing formulations.[1] This technical guide provides a comprehensive overview of the available toxicological and genotoxicity data for DEGHE, with a focus on quantitative data, experimental methodologies, and mechanistic insights. It is important to note that while data exists for the acute toxicity and genotoxicity of DEGHE, there is a significant lack of publicly available information regarding its repeated-dose toxicity, reproductive and developmental toxicity, and carcinogenicity. Therefore, this guide also includes information on analogous diethylene glycol ethers to provide a broader context for potential toxicological effects.

Toxicological Profile

Acute Toxicity

DEGHE exhibits a low to moderate order of acute toxicity via the oral and dermal routes.

Table 1: Acute Toxicity of DEGHE

Route	Species	Sex	LD50	Reference
Oral	Rat	Male	4,920 mg/kg bw	[2]
Oral	Rat	Female	3,730 mg/kg bw	[3]
Dermal	Rabbit	Male	2,140 mg/kg bw	[3]
Dermal	Rabbit	Female	2,370 mg/kg bw	[3]
Dermal	Rabbit	-	1,395 - 2,000 mg/kg bw	[4][5]

Note: LD50 values for oral and dermal routes in the Ballantyne & Myers (1987) study were originally reported in ml/kg and have been converted to mg/kg using the density of DEGHE (0.935 g/cm³).

In an acute inhalation study, rats exposed to a substantially saturated vapor atmosphere of DEGHE at ambient temperature for 6 hours showed no deaths or signs of toxicity.[3]

Skin and Eye Irritation

DEGHE is considered to be a skin and eye irritant.[1] An open dermal application of 10 mg for 24 hours in rabbits resulted in mild irritation, while a 500 mg application for 24 hours caused severe irritation.[2] Instillation of 0.75 mg into the rabbit eye over 24 hours led to severe irritation.[2]

Repeated-Dose Toxicity

Reproductive and Developmental Toxicity

There is a lack of specific data on the reproductive and developmental toxicity of DEGHE. Studies on other diethylene glycol ethers have shown varied results. For instance, diethylene glycol monomethyl ether (DGME) has been shown to cause developmental toxicity (decreased ossification) in rats at 600 mg/kg/day (NOAEL of 200 mg/kg/day).[6] In contrast, no developmental toxicity was observed for diethylene glycol monobutyl ether (DGBE) in rats at doses up to 1,000 mg/kg/day.[6] Given the absence of data for DEGHE, its potential for reproductive and developmental toxicity cannot be fully assessed.

Carcinogenicity

No carcinogenicity bioassays for DEGHE have been identified in the publicly available literature.

Genotoxicity

A key study by McGregor (2001) investigated the genotoxic potential of DEGHE in a battery of in vitro and in vivo assays. The results indicate that DEGHE may have limited weak mutagenic activity in vitro but is devoid of clastogenic potential in vivo.[3]

Table 2: Summary of Genotoxicity Studies on DEGHE

Assay	Test System	Metabolic Activation	Result	Reference
Bacterial Reverse Mutation Assay (Ames Test)	Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, TA1538	With and without S9	Negative	[3]
CHO/HGPRT Forward Gene Mutation Assay	Chinese Hamster Ovary (CHO) cells	With and without S9	Weakly Positive (with S9)	[3]
Sister Chromatid Exchange (SCE) Assay	Chinese Hamster Ovary (CHO) cells	With and without S9	Negative	[3]
In Vivo Micronucleus Test	Mouse peripheral blood	N/A	Negative	[3]
In Vivo Chromosome Aberration Assay	Rat bone marrow	N/A	Negative	[3]

Experimental Protocols

Detailed experimental protocols for the genotoxicity studies on DEGHE are not fully available in the public domain. However, based on the McGregor (2001) publication and standard OECD guidelines, the following provides an overview of the likely methodologies employed.

Bacterial Reverse Mutation Assay (Ames Test)

• Principle: This test uses several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of a test substance to cause a reverse mutation, allowing the bacteria to grow on a histidine-deficient medium.

• Methodology:

  • S. typhimurium strains (TA98, TA100, TA1535, TA1537, and TA1538) were exposed to various concentrations of DEGHE.

  • The assays were conducted both with and without an exogenous metabolic activation system (S9 mix from rat liver).

  • The bacteria were plated on minimal glucose agar (B569324) plates lacking histidine.

  • Plates were incubated at 37°C for 48-72 hours.

  • The number of revertant colonies was counted and compared to the solvent control.

References

• 1. oecd.org [oecd.org]
• 2. oecd.org [oecd.org]
• 3. In vitro and in vivo genetic toxicology studies with diethylene glycol monohexyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Reproductive toxicity of the glycol ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oecd.org [oecd.org]
• 6. epa.gov [epa.gov]

synonyms and alternative names for diethylene glycol monohexyl ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monohexyl ether (DGHE) is a high-boiling point, colorless liquid belonging to the glycol ether family. Its amphiphilic nature, possessing both a hydrophilic diethylene glycol moiety and a hydrophobic hexyl chain, imparts unique solvency characteristics, making it a valuable component in a diverse range of industrial and research applications. This technical guide provides an in-depth overview of DGHE, focusing on its chemical synonyms, physical and chemical properties, relevant experimental protocols, and potential applications in research and drug development.

Synonyms and Alternative Names

A comprehensive list of synonyms and alternative names for diethylene glycol monohexyl ether is provided below to aid in its identification across various chemical databases and commercial suppliers.

Table 1: Synonyms and Alternative Names for Diethylene Glycol Monohexyl Ether

Systematic and Common Names

2-(2-Hexyloxyethoxy)ethanol[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23][24][25][26][27][28][29][30][31]

Diethylene glycol n-hexyl ether[2][4][6]

Hexyl CARBITOL™[2][5][9][13][24]

Hexyldiglycol[1][6]

n-Hexyl carbitol[2][4][6]

IUPAC Name

2-(2-hexoxyethoxy)ethan-1-ol[13][14]

CAS Registry Number

112-59-4[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23][24][25][26][27][28][29][30][31]

Other Identifiers

3,6-Dioxadodecan-1-ol[2][4]

C6E2[1][6]

Ethanol, 2-[2-(hexyloxy)ethoxy]-[2][4]

UNII-Z6X09N6YJL[2][6]

Quantitative Data

The physical and chemical properties of diethylene glycol monohexyl ether are summarized in the table below. This data is essential for its proper handling, storage, and application in experimental settings.

Table 2: Physical and Chemical Properties of Diethylene Glycol Monohexyl Ether
Property	Value
Molecular Formula	C₁₀H₂₂O₃[1][2][4]
Molecular Weight	190.28 g/mol [1][2][18]
Appearance	Colorless liquid[6][24]
Odor	Mild, characteristic[6]
Boiling Point	259.1 °C at 760 Torr[8]
Melting Point	-40 °C[8]
Flash Point	123 °C (253.4 °F)[5]
Density	0.935 g/cm³ at 25 °C[8]
Vapor Pressure	<0.01 hPa at 20 °C[23]
Water Solubility	17 g/L at 20 °C[4]
logP (Octanol-Water Partition Coefficient)	1.7[4]
Refractive Index	1.4381 at 20 °C[23]
Purity (typical)	≥98.0% (GC)[1]

Experimental Protocols

While specific, detailed experimental protocols for diethylene glycol monohexyl ether are not abundantly available in peer-reviewed literature, its structural similarity to other well-studied glycol ethers, such as diethylene glycol monoethyl ether (DEGEE or Transcutol®), allows for the adaptation of existing methodologies. DGHE is primarily utilized for its solvent, coalescing, and potential skin penetration-enhancing properties.

Preparation of a Topical Microemulsion

This protocol is adapted from studies using DEGEE as a co-surfactant and penetration enhancer and may serve as a starting point for formulations with DGHE.

Objective: To prepare a stable oil-in-water (O/W) microemulsion for topical drug delivery.

Materials:

• Active Pharmaceutical Ingredient (API)

• Oil phase (e.g., Isopropyl myristate, Oleic acid)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Diethylene glycol monohexyl ether (Co-surfactant/Penetration enhancer)

• Aqueous phase (e.g., Purified water, Phosphate buffer)

Protocol:

• Solubility Studies: Determine the solubility of the API in the oil, surfactant, and DGHE to select appropriate components.

• Phase Diagram Construction:

  • Prepare various mixtures of the oil, surfactant, and DGHE at different weight ratios.

  • Titrate each mixture with the aqueous phase dropwise while stirring continuously.

  • Observe the mixtures for transparency and fluidity to identify the microemulsion region in a ternary phase diagram.

• Microemulsion Preparation:

  • Based on the phase diagram, select an optimal ratio of oil, surfactant, and DGHE.

  • Dissolve the pre-weighed API in the oil phase.

  • Add the surfactant and DGHE to the oil-API mixture and vortex until a clear solution is formed.

  • Slowly add the aqueous phase to the organic phase under constant stirring until a transparent and homogenous microemulsion is formed.

• Characterization:

  • Measure the droplet size and polydispersity index (PDI) using dynamic light scattering (DLS).

  • Determine the zeta potential to assess the stability of the formulation.

  • Evaluate the pH and viscosity.

In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines a general procedure for assessing the skin penetration-enhancing effect of DGHE.

Objective: To evaluate the permeation of an API from a formulation containing DGHE across an excised skin membrane.

Materials:

• Franz diffusion cells

• Excised skin membrane (e.g., human or animal skin)

• Receptor solution (e.g., phosphate-buffered saline, PBS)

• Test formulation containing API and DGHE

• Control formulation (without DGHE)

• Magnetic stirrer

• Syringes and collection vials

• Analytical instrument for API quantification (e.g., HPLC)

Protocol:

• Skin Preparation:

  • Excise the skin and remove any subcutaneous fat and hair.

  • Cut the skin into appropriate sizes to fit the Franz diffusion cells.

• Franz Cell Assembly:

  • Mount the excised skin between the donor and receptor compartments of the Franz cell, with the stratum corneum facing the donor compartment.

  • Fill the receptor compartment with pre-warmed (32-37 °C) receptor solution and ensure no air bubbles are trapped beneath the skin.

  • Place the Franz cells in a water bath maintained at a constant temperature to ensure the skin surface remains at a physiological temperature.

• Permeation Study:

  • Apply a known amount of the test or control formulation to the skin surface in the donor compartment.

  • At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution and replace it with an equal volume of fresh, pre-warmed receptor solution.

• Sample Analysis:

  • Analyze the collected samples for the concentration of the API using a validated analytical method.

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area over time.

  • Determine the steady-state flux (Jss) and the permeability coefficient (Kp).

  • Compare the permeation parameters of the test formulation with the control to evaluate the enhancement effect of DGHE.

In Vitro Cytotoxicity Assay

This protocol provides a general framework for assessing the cytotoxicity of DGHE on a cell line.

Objective: To determine the concentration-dependent cytotoxic effect of DGHE on a specific cell line.

Materials:

• Selected cell line (e.g., HaCaT keratinocytes, fibroblasts)

• Cell culture medium and supplements

• Diethylene glycol monohexyl ether

• Cytotoxicity assay kit (e.g., MTT, XTT, Neutral Red)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Prepare a series of dilutions of DGHE in the cell culture medium.

  • Remove the old medium from the wells and replace it with the medium containing different concentrations of DGHE. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.

• Incubation:

  • Incubate the plate for a specific period (e.g., 24, 48, or 72 hours) at 37 °C in a humidified CO₂ incubator.

• Cytotoxicity Assessment:

  • Follow the instructions of the chosen cytotoxicity assay kit. For an MTT assay, this typically involves adding the MTT reagent to each well, incubating for a few hours to allow for formazan (B1609692) crystal formation, and then solubilizing the crystals with a solvent.

• Data Acquisition and Analysis:

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the cell viability against the concentration of DGHE to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Signaling Pathways and Biological Interactions

Currently, there is a lack of direct research investigating the specific signaling pathways modulated by diethylene glycol monohexyl ether. However, based on the known biological effects of other glycol ethers and the physicochemical properties of DGHE, some potential interactions can be inferred.

Glycol ethers are known to interact with cell membranes due to their amphiphilic nature.[1] This interaction can lead to changes in membrane fluidity and permeability, which could be a mechanism behind its skin penetration-enhancing effects. Such membrane perturbations could potentially influence the function of membrane-bound proteins, including receptors and ion channels, thereby indirectly affecting intracellular signaling cascades.

Toxicological studies on some glycol ethers have indicated effects on cellular metabolism and have been associated with reproductive and developmental toxicity, suggesting interference with fundamental cellular processes.[1] For instance, some glycol ethers are metabolized to alkoxyacetic acids, which can be toxic.[1] However, the toxicological profile of DGHE appears to be less severe than that of some shorter-chain glycol ethers.

The following diagram illustrates a hypothetical workflow for investigating the potential biological effects of DGHE on skin cells, which could help elucidate its impact on cellular pathways.

Caption: Workflow for Investigating Biological Effects of DGHE.

Conclusion

Diethylene glycol monohexyl ether is a versatile solvent with established applications in various industries and significant potential in pharmaceutical sciences, particularly in the development of topical and transdermal drug delivery systems. While detailed experimental protocols and an understanding of its specific interactions with cellular signaling pathways are still emerging areas of research, its favorable physicochemical properties and structural similarity to well-characterized penetration enhancers make it a compound of interest for further investigation. The information and example protocols provided in this guide serve as a valuable resource for researchers and drug development professionals exploring the utility of diethylene glycol monohexyl ether in their work. Further studies are warranted to fully elucidate its mechanisms of action and expand its applications in the pharmaceutical field.

References

• 1. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [diposit.ub.edu]
• 4. ecetoc.org [ecetoc.org]
• 5. The effect of diethylene glycol monoethyl ether on skin penetration ability of diclofenac acid nanosuspensions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 8. hrcak.srce.hr [hrcak.srce.hr]
• 9. Effects of ethylene glycol ethers on cell viability in the human neuroblastoma SH-SY5Y cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. ec.europa.eu [ec.europa.eu]
• 14. sciensage.info [sciensage.info]
• 15. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 16. Diethylene glycol monoethyl ether: an emerging solvent in topical dermatology products | Semantic Scholar [semanticscholar.org]
• 17. researchgate.net [researchgate.net]
• 18. Diethylene glycol monohexyl ether | C10H22O3 | CID 8199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. ptacts.uspto.gov [ptacts.uspto.gov]
• 20. researchgate.net [researchgate.net]
• 21. US20050250804A1 - Pharmaceutical gel formulations - Google Patents [patents.google.com]
• 22. researchgate.net [researchgate.net]
• 23. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 24. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 25. Synthesis and Characterization of Polyethylene Glycol Mediated Silver Nanoparticles by the Green Method - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Diethylene Glycol Monoethyl Ether | C6H14O3 | CID 8146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. researchgate.net [researchgate.net]
• 29. CAS 112-59-4: Diethylene glycol monohexyl ether [cymitquimica.com]
• 30. researchgate.net [researchgate.net]
• 31. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Notes and Protocols for Diethylene Glycol Monohexyl Ether in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monohexyl ether, also known as hexyl carbitol, is a high-boiling point (259.1 °C), slow-evaporating solvent with excellent chemical stability.[1][2] Its unique combination of a hydroxyl group and an ether linkage provides a versatile solvency profile, making it compatible with a range of polar and non-polar organic compounds.[2] These properties make it a promising candidate for use in organic reactions that require elevated temperatures to proceed at a reasonable rate, such as certain nucleophilic substitutions, condensations, and metal-catalyzed cross-coupling reactions. Its low volatility also simplifies reaction setup by minimizing solvent loss and ensuring consistent reaction conditions over extended periods.[3]

This document provides an overview of the properties of diethylene glycol monohexyl ether and presents generalized protocols for its application as a high-boiling point solvent in organic synthesis, drawing parallels with other high-boiling glycol ethers used in similar transformations.

Physicochemical Properties

A comprehensive summary of the key physical and chemical properties of diethylene glycol monohexyl ether is provided in the table below. This data is essential for reaction planning, safety considerations, and post-reaction work-up procedures.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O₃	[4]
Molecular Weight	190.28 g/mol	[4]
Boiling Point	259.1 °C @ 760 Torr	[2]
Melting Point	-40 °C	[2]
Density	0.935 g/cm³ @ 25 °C	[2]
Flash Point	123 °C (253.4 °F)
Autoignition Temperature	210 °C
Vapor Pressure	<0.01 hPa @ 20 °C
Solubility in Water	Limited	[5]
Appearance	Clear, colorless liquid	[3]

Potential Applications in Organic Synthesis

While specific literature examples detailing the use of diethylene glycol monohexyl ether in named organic reactions are scarce, its properties suggest its suitability for reactions that benefit from high temperatures. High-boiling polar aprotic solvents are often employed in reactions such as the Ullmann condensation, which traditionally requires temperatures exceeding 210 °C.[1] Given its high boiling point and polar nature, diethylene glycol monohexyl ether presents a viable, and potentially safer, alternative to solvents like N-methylpyrrolidone (NMP) or dimethylformamide (DMF) in such transformations.

Ullmann-Type Condensation Reactions

The Ullmann condensation is a copper-catalyzed reaction used to form carbon-oxygen, carbon-nitrogen, or carbon-sulfur bonds, often requiring high temperatures.[1] The synthesis of aryl ethers, for instance, is a classic application.

Generalized Protocol for Ullmann-Type Aryl Ether Synthesis:

• Reaction Setup: To a dry reaction vessel equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add the aryl halide (1.0 equiv), the phenol (B47542) (1.0-1.5 equiv), a copper catalyst (e.g., CuI, CuO, or copper powder, 0.1-1.0 equiv), and a base (e.g., K₂CO₃, Cs₂CO₃, 1.5-2.0 equiv).

• Solvent Addition: Add a sufficient volume of diethylene glycol monohexyl ether to ensure effective stirring and dissolution of the reactants at the reaction temperature.

• Reaction Conditions: Heat the reaction mixture under a nitrogen atmosphere to a temperature between 180-220 °C. The optimal temperature will depend on the reactivity of the substrates.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate, dichloromethane) and filter to remove insoluble inorganic salts. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel.

Caption: Workflow for a generalized Ullmann-type aryl ether synthesis.

Nucleophilic Aromatic Substitution (SNAAr)

SNAAr reactions often require high temperatures to overcome the high activation energy associated with the formation of the Meisenheimer complex, especially with less activated aromatic substrates. The high boiling point and polar nature of diethylene glycol monohexyl ether can facilitate these reactions by providing the necessary thermal energy and stabilizing charged intermediates.

Generalized Protocol for Nucleophilic Aromatic Substitution:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and reflux condenser, dissolve the activated aryl halide (1.0 equiv) and the nucleophile (1.0-1.2 equiv) in diethylene glycol monohexyl ether.

• Base Addition: If the nucleophile is not already deprotonated, add a suitable base (e.g., K₂CO₃, NaH, 1.1-1.5 equiv).

• Reaction Conditions: Heat the mixture to a temperature ranging from 150 °C to the reflux temperature of the solvent, depending on the substrate reactivity.

• Monitoring: Follow the reaction progress using an appropriate analytical technique (TLC, GC-MS, or LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the reaction by the slow addition of water. Extract the product with an organic solvent. Wash the combined organic layers with water and brine, dry over a suitable drying agent, and remove the solvent in vacuo.

• Purification: Purify the residue by recrystallization or column chromatography.

Caption: Generalized workflow for a nucleophilic aromatic substitution reaction.

Safety and Handling

Diethylene glycol monohexyl ether is a combustible liquid and should be handled with appropriate care.[6] It is harmful in contact with skin and can cause serious eye damage. Therefore, it is essential to use personal protective equipment, including safety goggles, gloves, and a lab coat, when handling this solvent. All manipulations should be performed in a well-ventilated fume hood. Store in a cool, dry place away from oxidizing agents.[6]

Conclusion

Diethylene glycol monohexyl ether possesses a favorable combination of a high boiling point, good solvency for a range of organic compounds, and chemical stability, making it a suitable solvent for high-temperature organic reactions. While specific documented applications in academic and pharmaceutical research are not widely reported, its properties suggest it as a viable alternative to other high-boiling polar solvents in reactions such as Ullmann-type condensations and nucleophilic aromatic substitutions. The generalized protocols provided here serve as a starting point for methods development, and reaction conditions should be optimized for each specific transformation. Researchers are encouraged to explore the potential of this solvent in enabling challenging chemical reactions that require elevated temperatures.

References

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. merckmillipore.com [merckmillipore.com]
• 3. CAS 112-59-4: Diethylene glycol monohexyl ether [cymitquimica.com]
• 4. Diethylene glycol monohexyl ether | C10H22O3 | CID 8199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 6. DIETHYLENE GLYCOL MONOHEXYL ETHER - Ataman Kimya [atamanchemicals.com]

Application Notes and Protocols: Preparation of Microemulsions Utilizing Diethylene Glycol Monohexyl Ether as a Cosurfactant

Audience: Researchers, scientists, and drug development professionals.

Introduction

Microemulsions are clear, thermodynamically stable, isotropic mixtures of oil, water, and surfactant, frequently in combination with a cosurfactant. These systems have garnered significant interest in various fields, including pharmaceuticals, for their ability to enhance the solubility and bioavailability of poorly water-soluble drugs. Diethylene glycol monohexyl ether, also known as Hexyl Carbitol, is a glycol ether that serves as an effective cosurfactant in the formation of microemulsions. Its chemical structure, featuring a diethylene glycol backbone and a hexyl group, imparts surfactant-like properties, allowing it to reduce interfacial tension and improve the flexibility of the surfactant film at the oil-water interface.[1] This document provides a detailed protocol for the preparation and characterization of microemulsions incorporating diethylene glycol monohexyl ether as a cosurfactant.

Data Presentation

The formulation of a stable microemulsion is highly dependent on the specific components and their relative concentrations. The following tables summarize quantitative data from studies on microemulsions utilizing diethylene glycol ethers as cosurfactants, providing a reference for formulation development.

Table 1: Exemplary Microemulsion Component Ratios

Oil Phase	Surfactant	Cosurfactant	Surfactant/Cosurfactant (S/CoS) Ratio (w/w)	Oil/S_mix Ratio (w/w)	Aqueous Phase	Reference
Isopropyl Myristate (IPM)	Brij 97	Diethylene Glycol Monoethyl Ether (Transcutol®)	1:1, 2:1, 3:1	Variable	Deionized Water	[2]
Heptane	Sodium Dodecyl Sulfate (SDS) or Cetyl Trimethylammonium Bromide (CTAB)	Diethylene Glycol Monohexyl Ether (Hexyl Carbitol)	Not specified	Not specified	Water (up to 42-45% w/w)	[3]
Dodecane	Sodium Lauryl Sulfate (SLS)	Diethylene Glycol Monohexyl Ether	Not specified	Not specified	Brine	[4]
Isopropyl Myristate (IPM)	Dapsone (5%)	Tween 80	Ethanol and Diethylene Glycol Monoethyl Ether	Not specified	Water	[5]

Table 2: Physicochemical Characterization of Microemulsions

Formulation Components (Oil, Surfactant, Cosurfactant)	Average Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	pH	Reference
Oleic acid, Oleyl alcohol, Polysorbate 80, Diethylene Glycol Monoethyl Ether (DGME)	119.8 - 153.3	Not Specified	Not Specified	Not Specified	[6]
Aspirin, Tween 80, Propylene Glycol	49.46 ± 6.91	Not Specified	Not Specified	3.74 ± 0.30	[7]

Experimental Protocols

The preparation of microemulsions typically involves the construction of a pseudo-ternary phase diagram to identify the region where a stable microemulsion forms. The water titration method is a common technique for this purpose.

Materials and Equipment

• Oil Phase: Isopropyl myristate (IPM), Oleic acid, or other suitable oil.

• Surfactant: A non-ionic surfactant such as Tween® 80 (Polysorbate 80) or Brij® 97 is often used due to good biocompatibility.[5]

• Cosurfactant: Diethylene glycol monohexyl ether.

• Aqueous Phase: Deionized water or a suitable buffer.

• Glass vials or beakers.

• Magnetic stirrer and stir bars.

• Burette for water titration.

• Vortex mixer.

• Characterization equipment (e.g., dynamic light scattering for particle size, zeta potential analyzer, pH meter, viscometer).

Protocol for Microemulsion Preparation using Water Titration Method

• Preparation of Surfactant/Cosurfactant Mixtures (S_mix):

  • Prepare mixtures of the surfactant (e.g., Tween 80) and the cosurfactant (diethylene glycol monohexyl ether) at different weight ratios (e.g., 1:1, 2:1, 1:2).

  • Thoroughly mix each S_mix to ensure homogeneity.

• Construction of the Pseudo-Ternary Phase Diagram:

  • For each S_mix ratio, prepare a series of mixtures with the chosen oil phase at various weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9 of oil to S_mix).

  • Place each oil/S_mix mixture in a glass vial with a magnetic stir bar.

  • Slowly titrate each mixture with the aqueous phase (deionized water) dropwise from a burette while continuously stirring at a constant, moderate speed (e.g., 300 rpm).[8]

  • After each addition of the aqueous phase, allow the system to equilibrate. Observe the mixture for transparency and phase separation. The transition from a clear, single-phase system to a turbid or milky-white emulsion indicates the boundary of the microemulsion region.[9][10]

  • Record the amounts of oil, S_mix, and water at which the phase transition occurs.

  • Plot the data on a triangular phase diagram with the three vertices representing the oil, aqueous phase, and the S_mix. The area where clear, isotropic mixtures are observed represents the microemulsion region.

• Selection and Preparation of the Final Microemulsion Formulation:

  • From the constructed phase diagram, select a composition from within the stable microemulsion region for further characterization.

  • To prepare a larger batch of the selected formulation, weigh the required amounts of the oil phase, surfactant, cosurfactant, and aqueous phase.

  • Combine the oil, surfactant, and cosurfactant and mix until a homogenous solution is formed.

  • Add the aqueous phase dropwise while stirring until a clear and transparent microemulsion is obtained.

Characterization of the Microemulsion

• Visual Inspection: Observe the formulation for its clarity, homogeneity, and any signs of phase separation or precipitation.

• Droplet Size and Polydispersity Index (PDI): Determine the mean droplet size and PDI using dynamic light scattering (DLS). The droplet size in microemulsions typically falls within the range of 10-300 nm.[6]

• Zeta Potential: Measure the zeta potential to assess the surface charge and stability of the microemulsion droplets. This is performed using electrophoretic light scattering (ELS).[6]

• pH Measurement: Determine the pH of the microemulsion using a calibrated pH meter.

• Viscosity: Measure the viscosity of the formulation using a viscometer. Microemulsions generally exhibit low viscosity and behave as Newtonian liquids.[2]

• Conductivity Measurement: Electrical conductivity can help to determine the type of microemulsion (oil-in-water, water-in-oil, or bicontinuous).

• Thermodynamic Stability Studies: To assess the stability of the prepared microemulsions, subject them to various stress conditions such as centrifugation and freeze-thaw cycles. Formulations that remain clear and homogenous are considered stable.

• Differential Scanning Calorimetry (DSC): DSC can be used to analyze the thermal behavior and microstructure of the microemulsion.[6]

Mandatory Visualization

The following diagram illustrates the general workflow for the preparation and characterization of microemulsions.

Caption: Workflow for Microemulsion Formulation and Characterization.

References

• 1. CAS 112-59-4: Diethylene glycol monohexyl ether [cymitquimica.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. DSpace [scholarbank.nus.edu.sg]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Microemulsion Delivery Systems with Low Surfactant Concentrations: Optimization of Structure and Properties by Glycol Cosurfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ptfarm.pl [ptfarm.pl]

Application Notes and Protocols for the Detection of Diethylene Glycol Monohexyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monohexyl ether (DGHE), also known as hexyl CARBITOL™, is a high-boiling, colorless solvent with a mild odor. Its chemical formula is C₁₀H₂₂O₃. DGHE is utilized in a variety of industrial and consumer products, including coatings, cleaning solutions, and as a solvent in chemical synthesis. Due to its potential for inclusion in pharmaceutical and cosmetic formulations, robust and sensitive analytical methods are required to detect and quantify its presence, ensuring product safety and regulatory compliance.

This document provides detailed application notes and experimental protocols for the determination of DGHE in various sample matrices, primarily focusing on gas chromatography-mass spectrometry (GC-MS), a widely adopted and reliable technique for the analysis of semi-volatile organic compounds.

Analytical Methodologies Overview

The primary analytical technique for the determination of diethylene glycol monohexyl ether is Gas Chromatography (GC) coupled with a Mass Spectrometer (MS) or a Flame Ionization Detector (FID). GC provides the necessary separation of DGHE from other matrix components, while MS offers definitive identification and sensitive quantification. For samples with complex matrices or when lower detection limits are required, derivatization of the hydroxyl group of DGHE can be employed to improve its chromatographic behavior and detection.

Sample preparation is a critical step to ensure accurate and precise results. The choice of extraction technique depends on the sample matrix. Common approaches include liquid-liquid extraction (LLE) for aqueous samples and solvent extraction followed by clean-up for more complex matrices like creams and ointments. Solid-phase extraction (SPE) offers a more automated and efficient alternative for sample clean-up and concentration.

Data Presentation

The following table summarizes typical quantitative data for the analysis of glycol ethers using GC-based methods. While specific performance data for diethylene glycol monohexyl ether is not extensively published, the provided values for related glycol ethers from validated methods can be considered as expected benchmarks. Method validation for DGHE is essential to establish specific performance characteristics.

Parameter	Diethylene Glycol Monoethyl Ether (DEGEE)	Diethylene Glycol Monobutyl Ether (DEGBE)	Expected Performance for DGHE
Limit of Detection (LOD)	3.70 µg/mL[1]	0.5 mg/m³ (in air)[2]	0.1 - 5 µg/mL
Limit of Quantitation (LOQ)	12.34 µg/mL[1]	0.5 mg/m³ (in air)[2]	0.5 - 15 µg/mL
Linearity (R²)	> 0.995 (25–200 µg/mL)[1]	Not Specified	> 0.99
Recovery	96.72% - 100.40%[1]	79% (from charcoal tube)[2]	80 - 110%
Relative Standard Deviation (RSD)	< 15%[1]	4.2 - 4.6%[2]	< 15%

Experimental Protocols

Protocol 1: Determination of Diethylene Glycol Monohexyl Ether in a Liquid Pharmaceutical Formulation by GC-MS

This protocol is based on a general approach for the analysis of glycol ethers and is adapted for DGHE.[3][4]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 1 mL of the liquid sample in a 15 mL centrifuge tube, add 1 mL of deionized water and vortex for 30 seconds.

• Add 5 mL of ethyl acetate (B1210297) to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 rpm for 10 minutes to separate the aqueous and organic layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean tube.

• Repeat the extraction of the aqueous layer with another 5 mL of ethyl acetate.

• Combine the organic extracts.

• Dry the combined organic extract by passing it through a small column containing anhydrous sodium sulfate.

• Evaporate the solvent under a gentle stream of nitrogen at 40°C to a final volume of 1 mL.

• Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

2. GC-MS Parameters

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: Rxi®-1301Sil MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent).[3][4]

• Injection Volume: 1 µL.

• Injector Temperature: 250°C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 240°C at 15°C/min.

  • Hold at 240°C for 5 minutes.

• MS Transfer Line Temperature: 250°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

• Expected Retention Time for DGHE: Approximately 7.95 minutes.[3]

3. Calibration

• Prepare a stock solution of diethylene glycol monohexyl ether (1 mg/mL) in methanol.

• Perform serial dilutions to prepare calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Analyze the calibration standards using the same GC-MS method as the samples.

• Construct a calibration curve by plotting the peak area of the target ion for DGHE against the concentration.

Protocol 2: Analysis of Diethylene Glycol Monohexyl Ether in a Cosmetic Cream by Headspace GC-MS

This protocol is adapted from a validated method for other glycol ethers in cosmetic creams.[1]

1. Sample Preparation: Solvent Extraction for Headspace Analysis

• Weigh 0.5 g of the cosmetic cream into a 20 mL headspace vial.

• Add 5 mL of ethanol (B145695) to the vial.

• Vortex for 1 minute to disperse the sample.

• Place the vial in an ultrasonic bath for 15 minutes to ensure complete extraction.

• Seal the vial with a magnetic crimp cap.

2. Headspace GC-MS Parameters

• Instrument: Headspace Sampler coupled to a GC-MS.

• Headspace Sampler Parameters:

  • Oven Temperature: 80°C.

  • Loop Temperature: 90°C.

  • Transfer Line Temperature: 100°C.

  • Equilibration Time: 15 minutes.

  • Pressurization Time: 0.5 minutes.

  • Loop Fill Time: 0.5 minutes.

  • Injection Time: 1 minute.

• GC-MS Parameters: (Same as Protocol 1, may require optimization for headspace injection).

3. Quantification

• Prepare calibration standards in blank cream matrix and subject them to the same extraction and analysis procedure.

• Use the calibration curve to quantify the amount of DGHE in the sample.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 3. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]
• 4. gcms.cz [gcms.cz]

Application Note: Gas Chromatography Analysis of Diethylene Glycol Monohexyl Ether

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the quantitative analysis of diethylene glycol monohexyl ether (DHEE), also known as hexyl carbitol, using gas chromatography with flame ionization detection (GC-FID).

Introduction

Diethylene glycol monohexyl ether (DHEE) is a high-boiling, slow-evaporating solvent with excellent solvency characteristics.[1] It is utilized in various industrial and commercial applications, including specialty printing inks, cleaners, and as a coalescing aid in waterborne coatings.[1][2] Due to its widespread use, a reliable analytical method for its quantification is essential for quality control and research purposes. This application note details a gas chromatography-flame ionization detection (GC-FID) method for the analysis of DHEE.

Experimental Protocols

This section outlines the necessary equipment, reagents, and procedures for the analysis of diethylene glycol monohexyl ether.

Equipment and Materials

• Gas Chromatograph (GC): Agilent 7890A or equivalent, equipped with a Flame Ionization Detector (FID) and a split/splitless injector.[3]

• GC Column: DB-WAX, 30 m x 0.25 mm I.D. x 0.25 µm film thickness, or equivalent polar capillary column.[3]

• Autosampler: Agilent 7693 or equivalent.

• Data Acquisition System: Compatible chromatography data software.

• Analytical Balance: Capable of weighing to 0.1 mg.

• Volumetric Flasks: Various sizes (e.g., 10 mL, 50 mL, 100 mL).

• Pipettes: Calibrated pipettes for accurate liquid transfer.

• Vials: 2 mL amber glass vials with screw caps (B75204) and septa.

Reagents and Standards

• Diethylene Glycol Monohexyl Ether (DHEE): Purity ≥98.0% (GC).[4]

• Methanol (B129727): LC/MS grade.[3]

• Helium: Carrier gas, purity ≥99.999%.[5]

• Hydrogen: FID fuel gas, high purity.

• Air: FID oxidant, high purity.

Standard Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 100 mg of DHEE standard into a 100 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock standard solution with methanol to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation

• Accurately weigh an appropriate amount of the sample matrix expected to contain DHEE into a volumetric flask.

• Add methanol to dissolve the sample.

• If necessary, use sonication or vortex mixing to ensure complete dissolution.

• Dilute to the mark with methanol.

• Filter the sample solution using a 0.45 µm syringe filter into a GC vial if particulates are present.

GC-FID Method Parameters

The following table summarizes the recommended GC-FID conditions for the analysis of diethylene glycol monohexyl ether.

Parameter	Value
Column	DB-WAX, 30 m x 0.25 mm I.D., 0.25 µm film
Carrier Gas	Helium
Flow Rate	1.0 mL/min (Constant Flow)[3]
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Program
Initial Temperature	100 °C, hold for 2 minutes
Ramp Rate	10 °C/min
Final Temperature	240 °C, hold for 5 minutes
Detector	Flame Ionization Detector (FID)
Detector Temperature	275 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (Helium)	25 mL/min

Data Presentation and Analysis

A calibration curve should be generated by plotting the peak area of DHEE against the concentration of the working standard solutions. The concentration of DHEE in the samples can then be determined from this calibration curve using the peak area obtained from the sample injection.

System Suitability

To ensure the validity of the analytical results, system suitability parameters should be monitored. The relative standard deviation (%RSD) of the peak areas from replicate injections of a mid-level standard should be less than 2%.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow of the analytical protocol.

Caption: Workflow for the GC-FID analysis of Diethylene Glycol Monohexyl Ether.

References

• 1. dow.com [dow.com]
• 2. DIETHYLENE GLYCOL MONOHEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 3. fda.gov [fda.gov]
• 4. CAS 112-59-4: Diethylene glycol monohexyl ether [cymitquimica.com]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Diethylene Glycol Monohexyl Ether as a Medium for Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylene glycol monohexyl ether (DGHE), also known as hexyl CARBITOL™, is a high-boiling point, slow-evaporating solvent with a unique combination of ether and alcohol functionalities.[1] These characteristics give it versatile solvency for both polar and non-polar compounds.[1][2] While extensively used in coatings, cleaners, and inks, its potential as a medium for enzymatic reactions is an emerging area of interest. This document provides a generalized framework for utilizing DGHE in biocatalysis, drawing parallels from studies on enzymes in other glycol ethers and polar organic solvents.

Enzymatic reactions in non-aqueous media offer several advantages, including increased solubility of hydrophobic substrates, suppression of water-dependent side reactions, and a shift in reaction equilibria to favor synthesis over hydrolysis.[3][4] DGHE, with its distinct properties, presents a promising alternative to conventional organic solvents for specific enzymatic applications, particularly those involving lipases.

Properties of Diethylene Glycol Monohexyl Ether

A summary of the key physical and chemical properties of DGHE relevant to its use as a reaction medium is presented in Table 1. Its high boiling point allows for reactions to be conducted at elevated temperatures, which can increase reaction rates. Its limited miscibility with water is a crucial factor for controlling the water activity in the reaction system, which is critical for optimizing the performance of many enzymes, especially hydrolases like lipases used in synthesis mode.

Property	Value	Reference
Chemical Formula	C₁₀H₂₂O₃	[5]
Molecular Weight	190.28 g/mol	[1][6]
Boiling Point	260 °C (1013 hPa)
Melting Point	-41 to -39 °C
Density	0.93 g/cm³ (20 °C)
Flash Point	123 °C
Vapor Pressure	<0.01 hPa (20 °C)
Solubility in Water	17 g/L
logP (XLogP3)	1.7	[1]

Table 1: Physical and Chemical Properties of Diethylene Glycol Monohexyl Ether.

Potential Applications in Enzymatic Reactions

Based on the properties of DGHE and the behavior of enzymes in analogous solvents, DGHE is a promising candidate for several types of enzymatic reactions:

• Lipase-catalyzed esterification and transesterification: Lipases are well-known for their activity in non-aqueous media.[4][7] The low water content achievable with DGHE can drive the equilibrium towards the synthesis of esters, which are valuable in the pharmaceutical, cosmetic, and food industries.

• Biocatalytic synthesis of specialty chemicals: The good solvency of DGHE for a wide range of organic molecules makes it suitable for reactions involving poorly water-soluble substrates or products.

• Enzymatic polymerization: The high boiling point of DGHE allows for the higher temperatures that may be required for certain enzyme-catalyzed polymerization reactions.

Experimental Protocol: Lipase-Catalyzed Esterification (Hypothetical)

This protocol describes a general procedure for the esterification of a generic carboxylic acid and alcohol using an immobilized lipase (B570770) in DGHE.

Materials:

• Diethylene glycol monohexyl ether (DGHE), anhydrous

• Immobilized lipase (e.g., Novozym® 435, Candida antarctica lipase B immobilized on acrylic resin)

• Carboxylic acid (e.g., oleic acid)

• Alcohol (e.g., 1-butanol)

• Molecular sieves (3Å), activated

• Tert-butanol (B103910) (for enzyme washing)

• Hexane (B92381) (for enzyme washing)

• Reaction vessel (e.g., screw-capped flasks)

• Shaking incubator or magnetic stirrer with heating

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

Enzyme Preparation:

• Weigh the required amount of immobilized lipase.

• Wash the lipase with tert-butanol followed by hexane to remove any residual water and impurities.

• Dry the lipase under vacuum for at least 24 hours before use.

Reaction Setup:

• To a 50 mL screw-capped flask, add 20 mL of DGHE.

• Add activated molecular sieves (approximately 10% w/v) to maintain anhydrous conditions.

• Add the carboxylic acid and alcohol to the desired final concentrations (e.g., 0.1 M each).

• Seal the flask and pre-incubate the mixture at the desired reaction temperature (e.g., 60 °C) with shaking for 1 hour to ensure complete dissolution of substrates.

• Initiate the reaction by adding the pre-weighed, dried immobilized lipase (e.g., 10 mg/mL).

• Incubate the reaction at the set temperature with constant agitation (e.g., 200 rpm).

Monitoring and Analysis:

• Withdraw aliquots (e.g., 100 µL) from the reaction mixture at regular time intervals.

• Dilute the aliquots with a suitable solvent (e.g., hexane).

• Analyze the samples by GC or HPLC to determine the concentration of the ester product and the remaining substrates.

• Calculate the percentage conversion and initial reaction rate.

Product Recovery:

• Upon completion of the reaction, separate the immobilized enzyme by filtration or centrifugation. The enzyme can be washed and potentially reused.

• The product can be purified from the solvent and unreacted substrates by methods such as vacuum distillation or column chromatography.

Hypothetical Quantitative Data

The following table presents hypothetical data comparing the performance of a lipase-catalyzed esterification in DGHE versus a conventional non-polar solvent (hexane) and a polar aprotic solvent (acetonitrile). This data is for illustrative purposes to highlight the potential performance characteristics of DGHE.

Solvent	Substrate Conversion (%) after 24h	Initial Reaction Rate (mM/h)	Enzyme Stability (Relative activity after 5 cycles)
Diethylene Glycol Monohexyl Ether	85	12.5	90%
Hexane	95	15.0	95%
Acetonitrile	60	8.0	65%

Table 2: Hypothetical Comparison of Solvents for Lipase-Catalyzed Esterification.

Visualizations

References

• 1. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pancreatic Lipase in Eutectogels as Emerging Materials: Exploring Their Properties and Potential Applications in Biosensing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Diethyl ether - Wikipedia [en.wikipedia.org]
• 7. Transesterification - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Formulating Stable Oil-in-Water Emulsions with 2-(2-hexyloxyethoxy)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the formulation and characterization of stable oil-in-water (O/W) emulsions utilizing 2-(2-hexyloxyethoxy)ethanol. This compound, a glycol ether, possesses properties that make it a valuable component in emulsion systems, acting as a co-emulsifier, stabilizer, and solvent.[1][2][3] This document outlines the physicochemical properties of 2-(2-hexyloxyethoxy)ethanol, detailed protocols for emulsion preparation and characterization, and methods for stability testing. The information is intended to guide researchers and formulation scientists in developing stable and effective O/W emulsions for various applications, including pharmaceuticals, personal care, and industrial products.

Physicochemical Properties of 2-(2-hexyloxyethoxy)ethanol

Understanding the properties of 2-(2-hexyloxyethoxy)ethanol is crucial for successful emulsion formulation. Key physicochemical data are summarized in the table below.

Property	Value	Reference
Molecular Formula	C10H22O3	[1]
Molecular Weight	190.28 g/mol	[1]
Appearance	Clear, colorless liquid	[1][2]
Boiling Point	260 °C	[1][4]
Melting Point	-40 °C	[1][4]
Density	0.935 g/mL at 25 °C	[1][4]
Viscosity	8.6 cP at 20 °C	[2]
Solubility in Water	Soluble (17 g/L at 20 °C)	[1][2]
Surface Tension	29.6 dynes/cm at 20 °C	[2]
Vapor Pressure	<0.01 hPa at 20 °C	[1][4]

Experimental Protocols

Materials and Equipment

• Oil Phase: Mineral oil, vegetable oil, or other hydrophobic active pharmaceutical ingredient (API).

• Aqueous Phase: Deionized water.

• Primary Emulsifier: A high HLB surfactant (e.g., Polysorbate 80, Sodium Lauryl Sulfate).

• Co-emulsifier/Stabilizer: 2-(2-hexyloxyethoxy)ethanol.

• High-Shear Homogenizer: (e.g., rotor-stator homogenizer, microfluidizer).

• Magnetic Stirrer and Stir Bars.

• Beakers and Graduated Cylinders.

• Particle Size Analyzer: (e.g., Dynamic Light Scattering, Laser Diffraction).[7][8][9][10][11]

• Viscometer/Rheometer. [12][13]

• Centrifuge.

• Environmental Chamber/Oven for Stability Testing. [14]

Emulsion Formulation Workflow

The following diagram illustrates the general workflow for preparing an oil-in-water emulsion.

Caption: General workflow for oil-in-water emulsion preparation.

Protocol for Oil-in-Water Emulsion Preparation

This protocol describes a general method for preparing an O/W emulsion. The specific amounts of each component should be optimized for the desired application. A common method involves slowly adding the oil phase to the aqueous phase with continuous mixing.[15]

• Phase Preparation:

  • Aqueous Phase: In a beaker, combine deionized water, the primary emulsifier, and 2-(2-hexyloxyethoxy)ethanol. Gently stir with a magnetic stirrer until all components are dissolved.

  • Oil Phase: In a separate beaker, combine the oil and any oil-soluble components.

• Heating: Heat both the aqueous and oil phases separately to 70-75 °C. This helps to lower the viscosity of the oil phase and facilitate emulsification.

• Emulsification:

  • Slowly add the oil phase to the aqueous phase while continuously mixing with a high-shear homogenizer.

  • Homogenize for 5-10 minutes at a high speed to reduce the droplet size of the dispersed oil phase. The optimal homogenization time and speed will depend on the specific formulation and equipment.

• Cooling: Transfer the emulsion to a beaker and allow it to cool to room temperature while stirring gently with a magnetic stirrer.

• Final Adjustments: Once cooled, the pH can be adjusted if necessary, and any temperature-sensitive ingredients can be added.

Emulsion Characterization Protocols

Particle size analysis is critical for determining the stability and quality of an emulsion.[7][8][9] Smaller and more uniform droplet sizes generally lead to more stable emulsions.[15]

• Method: Dynamic Light Scattering (DLS) or Laser Diffraction.

• Procedure:

  • Dilute a small sample of the emulsion with deionized water to the appropriate concentration for the instrument.

  • Transfer the diluted sample to the instrument's measurement cell.

  • Perform the measurement according to the instrument's operating procedure.

  • Record the mean droplet diameter and the polydispersity index (PDI).

Viscosity is a key parameter that influences the stability and sensory properties of an emulsion.[12][13][16] An increase in viscosity can indicate good emulsion quality as droplet size is reduced.[12]

• Method: Rotational Viscometer or Rheometer.

• Procedure:

  • Place a sufficient amount of the emulsion in the viscometer's sample cup.

  • Select the appropriate spindle and rotational speed.

  • Allow the reading to stabilize before recording the viscosity value (in centipoise, cP, or Pascal-seconds, Pa·s).

  • Measurements can be taken at different shear rates to characterize the rheological behavior of the emulsion.

Stability Testing

Emulsions are thermodynamically unstable systems, and their stability must be evaluated over time and under various stress conditions.[14][17]

Stability Testing Workflow

Caption: Workflow for assessing emulsion stability.

Stability Testing Protocols

This accelerated stability test helps to predict long-term stability by subjecting the emulsion to increased gravitational forces.[17]

• Procedure:

  • Place a sample of the emulsion in a centrifuge tube.

  • Centrifuge at 3000-5000 rpm for 30 minutes.

  • Visually inspect the sample for any signs of phase separation, creaming, or coalescence.

  • Quantify the volume of the separated layer, if any.

This test evaluates the emulsion's resistance to temperature fluctuations.[14]

• Procedure:

  • Store a sample of the emulsion at -20 °C for 24 hours.

  • Allow the sample to thaw at room temperature for 24 hours. This constitutes one cycle.

  • Repeat for 3-5 cycles.

  • After each cycle, visually inspect the sample and measure particle size and viscosity.

Storing the emulsion at elevated temperatures can accelerate the rate of destabilization processes.[14]

• Procedure:

  • Store samples of the emulsion at various temperatures (e.g., 4 °C, 25 °C, and 40 °C).

  • At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), withdraw samples and analyze them for visual appearance, particle size, and viscosity.

Data Presentation

The following tables provide examples of how to structure the collected data for clear comparison and analysis.

Table 1: Formulation Composition

Component	Formulation 1 (%)	Formulation 2 (%)	Formulation 3 (%)
Oil Phase	20	20	20
Deionized Water	74	72	70
Primary Emulsifier	5	5	5
2-(2-hexyloxyethoxy)ethanol	1	3	5

Table 2: Initial Characterization of Emulsions

Parameter	Formulation 1	Formulation 2	Formulation 3
Mean Droplet Size (nm)	250	180	150
Polydispersity Index (PDI)	0.35	0.25	0.20
Viscosity (cP)	500	800	1200
Visual Appearance	Milky white	Milky white	Milky white

Table 3: Stability Data after 4 Weeks at 40°C

Parameter	Formulation 1	Formulation 2	Formulation 3
Mean Droplet Size (nm)	450	220	160
Polydispersity Index (PDI)	0.50	0.30	0.22
Viscosity (cP)	300	750	1150
Visual Appearance	Slight creaming	No change	No change

Conclusion

2-(2-hexyloxyethoxy)ethanol can be a valuable excipient in the formulation of stable oil-in-water emulsions. Its properties as a co-emulsifier and stabilizer can lead to the formation of emulsions with smaller droplet sizes and improved stability. The protocols and workflows provided in these application notes offer a systematic approach to formulating, characterizing, and evaluating the stability of O/W emulsions containing this compound. Researchers and formulation scientists are encouraged to use this guide as a starting point and to optimize the formulation parameters for their specific needs.

References

• 1. 2-(2-HEXYLOXYETHOXY)ETHANOL | 112-59-4 [chemicalbook.com]
• 2. Page loading... [wap.guidechem.com]
• 3. atamankimya.com [atamankimya.com]
• 4. 2-(2-HEXYLOXYETHOXY)ETHANOL CAS#: 112-59-4 [amp.chemicalbook.com]
• 5. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 6. jrhessco.com [jrhessco.com]
• 7. Particle size analysis of some water/oil/water multiple emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. horiba.com [horiba.com]
• 9. azom.com [azom.com]
• 10. Emulsions | Entegris [entegris.com]
• 11. Emulsions: Applications and Analysis | Anton Paar Wiki [wiki.anton-paar.com]
• 12. Online viscosity monitoring for quality control in emulsions formulation, testing and processing » rheonics :: viscometer and density meter [rheonics.com]
• 13. mdpi.com [mdpi.com]
• 14. ulprospector.com [ulprospector.com]
• 15. How to Formulate Water-in-Oil Emulsions | Let's Make Beauty [letsmakebeauty.com]
• 16. rheologylab.com [rheologylab.com]
• 17. agnopharma.com [agnopharma.com]

Technical Notes & Optimization

how to prevent peroxide formation in stored diethylene glycol monohexyl ether

This technical support guide provides researchers, scientists, and drug development professionals with essential information on preventing peroxide formation in stored diethylene glycol monohexyl ether.

Frequently Asked Questions (FAQs)

Q1: What is peroxide formation and why is it a concern for diethylene glycol monohexyl ether?

A1: Diethylene glycol monohexyl ether, like other ethers, can react with atmospheric oxygen in a process called autoxidation to form unstable and potentially explosive peroxides.[1][2] This is a significant safety concern as friction, heat, or shock can cause these peroxides to detonate, especially when concentrated through evaporation or distillation.[3][4] The formation of peroxides is a free radical chain reaction that is accelerated by exposure to light and heat.[1][5]

Q2: How can I visually inspect my diethylene glycol monohexyl ether for peroxides?

A2: While visual inspection is not a definitive test, it can indicate a high level of peroxide formation. If you observe any of the following, do not handle the container and contact your institution's Environmental Health and Safety (EHS) office immediately[3][6]:

• Visible crystal formation within the liquid or around the cap.[6]

• Discoloration of the liquid.[3]

• Liquid stratification or the formation of distinct layers.[3]

Q3: What are the ideal storage conditions to prevent peroxide formation?

A3: To minimize peroxide formation, diethylene glycol monohexyl ether should be stored under the following conditions[7][8][9]:

• Container: Store in a tightly sealed, air-impermeable, light-resistant container, such as an amber glass bottle or a metal can.[9][10] Avoid containers with screw-top lids or glass stoppers that can create friction upon opening.[7]

• Atmosphere: Whenever possible, store under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[10][11]

• Temperature: Store in a cool, dark, and well-ventilated area.[7][11] Avoid refrigeration unless recommended by the manufacturer, as low temperatures can cause some peroxides to crystallize out of solution, increasing the risk of explosion.[7][12]

• Light and Heat: Protect from light and sources of heat, as these can accelerate peroxide formation.[8][13]

Q4: What is a peroxide inhibitor and should I use one?

A4: A peroxide inhibitor is an antioxidant compound that can be added to ethers to slow down the rate of peroxide formation.[2] A common inhibitor for ethers is Butylated Hydroxytoluene (BHT), also known as 2,6-di-tert-butyl-p-methylphenol.[12][14] It is highly recommended to purchase diethylene glycol monohexyl ether that already contains an inhibitor.[12] If you need to use an uninhibited solvent, it should be used quickly and stored under an inert atmosphere.[10] Note that inhibitors are consumed over time, so their presence does not eliminate the need for proper storage and periodic testing.[2]

Q5: How often should I test my diethylene glycol monohexyl ether for peroxides?

A5: The frequency of testing depends on the storage conditions and whether the container has been opened. General guidelines for ethers that are a peroxide hazard upon concentration (like diethylene glycol monohexyl ether) are as follows:

• Unopened containers: Test or dispose of after 12-18 months from the date of receipt.[4][11]

• Opened containers: Test for peroxides at least every 6-12 months.[11][15] It is also crucial to test before any distillation or evaporation process, as this can concentrate peroxides to dangerous levels.[10][16]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Solvent is past its expiration date.	Extended storage increases the likelihood of significant peroxide formation.	Do not open or handle the container. Contact your institution's EHS office for guidance on safe disposal.[3]
Visible crystals or discoloration in the solvent.	High concentration of peroxides.	EXTREME HAZARD. Do not move or open the container. Immediately contact your EHS office for emergency disposal.[3][6]
Positive peroxide test (≥ 25 ppm).	Peroxides have formed to a potentially hazardous level.	For concentrations between 25-100 ppm, avoid distillation or concentration.[17] For concentrations ≥ 100 ppm, do not handle and contact EHS for disposal.[4][17] If the concentration is below 100 ppm and you need to use the solvent, you can remove the peroxides (see Experimental Protocols).
Need to use uninhibited diethylene glycol monohexyl ether.	Absence of an inhibitor accelerates peroxide formation.	Purchase only the amount needed for immediate use.[6] Store under an inert atmosphere (e.g., nitrogen or argon).[10] Test for peroxides before each use.

Quantitative Data Summary

The following table provides general guidelines for the safe storage and testing of peroxide-forming chemicals. Specific timelines for diethylene glycol monohexyl ether may vary, so it is crucial to consult the manufacturer's safety data sheet (SDS).

Class of Peroxide Former	Storage Time Limit (Opened)	Testing Frequency (Opened)	Examples
Hazard on Concentration	12 months[11]	Every 6-12 months[15]	Diethyl ether, Diethylene glycol ethers , Tetrahydrofuran (THF)[17][18]
Severe Peroxide Hazard	3 months[18]	Before use[18]	Isopropyl ether[18]
Hazard of Polymerization	6-12 months[2][13]	Every 6 months[15]	Styrene, Vinyl acetate[13]

Peroxide Concentration Hazard Levels

Peroxide Concentration (ppm)	Hazard Level & Recommended Action
< 25 ppm	Considered safe for general use.[17]
25 - 100 ppm	Moderate hazard. Do not distill or concentrate.[17] Consider peroxide removal.
> 100 ppm	High hazard. Avoid handling. Contact EHS for immediate disposal.[4][17]

Experimental Protocols

Protocol 1: Qualitative Peroxide Test (Potassium Iodide Method)

This method provides a rapid qualitative assessment of the presence of peroxides.

Materials:

• Sample of diethylene glycol monohexyl ether

• Glacial acetic acid

• Potassium iodide (KI), solid

• Test tube or small vial

Procedure:

• In a chemical fume hood, add approximately 1 mL of the diethylene glycol monohexyl ether to a test tube.

• Add 1 mL of glacial acetic acid.

• Add about 100 mg of potassium iodide crystals.

• Stopper and shake the test tube.

• A yellow to brown color indicates the presence of peroxides.[8][19] A faint yellow color suggests a low concentration, while a distinct brown color indicates a high and potentially dangerous concentration.[20]

Protocol 2: Semi-Quantitative Peroxide Test (Test Strips)

Commercial peroxide test strips offer a convenient way to estimate the peroxide concentration.

Materials:

• Sample of diethylene glycol monohexyl ether

• Peroxide test strips (e.g., from Millipore-Sigma, VWR, or Fisher)[12]

• Deionized water (if required by strip manufacturer)

Procedure:

• Follow the manufacturer's instructions for the specific test strips being used.[12]

• Typically, this involves dipping the test strip into the solvent for a specified time.

• For some strips designed for aqueous solutions, after dipping in the ether, a drop of deionized water may need to be applied to the test pad after the ether has evaporated.[18]

• Compare the resulting color of the test strip to the color chart provided by the manufacturer to determine the approximate peroxide concentration in parts per million (ppm).

Protocol 3: Peroxide Removal (for concentrations < 100 ppm)

This procedure should only be performed by trained personnel in a chemical fume hood.

Materials:

• Peroxidized diethylene glycol monohexyl ether (< 100 ppm peroxides)

• Activated basic alumina (B75360), 80-mesh

• Chromatography column

• Ferrous sulfate (B86663) (FeSO₄·7H₂O)

• Concentrated sulfuric acid

• Deionized water

• Separatory funnel

Procedure using Activated Alumina:

• Pack a chromatography column with activated basic alumina (approximately 100g of alumina per 100 mL of solvent).[20]

• Pass the diethylene glycol monohexyl ether through the column.

• Collect the eluent and re-test for peroxides to ensure their removal.[10]

• Caution: The alumina will retain the peroxides. Before disposal, the alumina should be treated to destroy the peroxides by slurrying it with a dilute acidic solution of ferrous sulfate.[10]

Procedure using Ferrous Sulfate:

• Prepare a ferrous sulfate solution by dissolving 60 g of FeSO₄·7H₂O in 110 mL of deionized water and carefully adding 6 mL of concentrated sulfuric acid.[16]

• In a separatory funnel, wash the diethylene glycol monohexyl ether with an equal volume of the ferrous sulfate solution. Shake gently.

• Separate the layers and discard the aqueous layer.

• Repeat the washing step two to three times.[20]

• After the final wash, test the solvent for the presence of peroxides to confirm their removal.

• The solvent may then need to be dried using a suitable drying agent like anhydrous magnesium sulfate.

Visualizations

Caption: Free radical mechanism of peroxide formation in ethers.

Caption: Safe handling and storage workflow for diethylene glycol monohexyl ether.

References

• 1. Video: Autoxidation of Ethers to Peroxides and Hydroperoxides [jove.com]
• 2. louisville.edu [louisville.edu]
• 3. chemistry.berkeley.edu [chemistry.berkeley.edu]
• 4. otago.ac.nz [otago.ac.nz]
• 5. m.youtube.com [m.youtube.com]
• 6. wcu.edu [wcu.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. ehs.wisc.edu [ehs.wisc.edu]
• 9. Peroxide Forming Chemicals: Management, Retention and Storage | Office of Clinical and Research Safety [vumc.org]
• 10. uwyo.edu [uwyo.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. bu.edu [bu.edu]
• 13. sciencemadness.org [sciencemadness.org]
• 14. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 15. ehs.tcu.edu [ehs.tcu.edu]
• 16. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 17. Peroxide Forming Chemicals | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 18. Peroxide Forming Solvents [sigmaaldrich.com]
• 19. Diethyl ether peroxide - Wikipedia [en.wikipedia.org]
• 20. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

Technical Support Center: Managing Solution Viscosity with Diethylene Glycol Monohexyl Ether

This guide provides troubleshooting advice, frequently asked questions (FAQs), and experimental protocols for researchers, scientists, and drug development professionals working with diethylene glycol monohexyl ether.

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of pure diethylene glycol monohexyl ether?

A1: The dynamic viscosity of pure diethylene glycol monohexyl ether is approximately 8.6 cP at 20°C.[1] It is characterized as a slightly viscous, water-white liquid.[1][2]

Q2: How does temperature affect the viscosity of my solution?

A2: The viscosity of diethylene glycol monohexyl ether and its solutions is inversely proportional to temperature. Increasing the temperature will decrease the viscosity. This is a critical parameter to control for ensuring reproducibility in experiments.

Q3: My solution is too viscous to handle accurately with a standard pipette. What can I do?

A3: You have several options to manage high viscosity:

• Increase Temperature: Gently warm the solution on a calibrated hot plate or in a water bath. Monitor the temperature closely to avoid sample degradation.

• Dilute the Solution: If your experimental parameters allow, dilute the solution with a suitable co-solvent. Diethylene glycol monohexyl ether is miscible with many common organic solvents.[3]

• Use Appropriate Equipment: For highly viscous samples, consider using positive-displacement pipettes or a syringe pump for accurate liquid handling.

Q4: What solvents are compatible with diethylene glycol monohexyl ether for viscosity reduction?

A4: Diethylene glycol monohexyl ether is miscible with a wide range of common solvents, including alcohols, ketones, ethers, and hydrocarbons.[3] For aqueous-based systems, it has limited water solubility (approximately 17 g/L at 20°C), but this can be enhanced compared to other glycol ethers like ethylene (B1197577) glycol monohexyl ether.[1]

Q5: How can I ensure my viscosity measurements are accurate and reproducible?

A5: To ensure accuracy:

• Calibrate Your Viscometer: Regularly calibrate your instrument using certified viscosity standards.

• Control Temperature: Use a viscometer with precise temperature control, as small fluctuations can significantly impact viscosity.

• Standardize Your Protocol: Follow a consistent protocol for sample preparation, loading, and measurement, including equilibration time.

• Select the Right Spindle/Speed: When using a rotational viscometer, choose a spindle and speed combination that results in a torque reading within the manufacturer's recommended range (typically 10-90%).[4][5]

Troubleshooting Guide

Issue 1: Inconsistent or Non-Reproducible Viscosity Readings

Potential Cause	Troubleshooting Step
Temperature Fluctuations	Ensure the sample, viscometer spindle, and cup are all equilibrated at the target temperature before measurement. Use a temperature-controlled bath or jacket.
Improper Mixing	Ensure the solution is homogeneous. For solutions with limited solubility, ensure the solute is fully dissolved before measurement.[6]
Air Bubbles	Air bubbles in the sample can interfere with readings. Degas the sample before measurement or let it sit to allow bubbles to dissipate.
Incorrect Instrument Settings	Verify that the correct spindle and speed are selected for the expected viscosity range. The torque reading should be within the optimal range (10-90%).[4]

Issue 2: Viscosity is Higher Than Expected

Potential Cause	Troubleshooting Step
Incorrect Concentration	Verify the calculations and measurements used for solution preparation. An error in weighing or dilution can lead to a higher concentration.[7]
Low Temperature	Check the temperature of the sample. If it is below the intended experimental temperature, its viscosity will be higher.
Sample Contamination or Degradation	Ensure the solvent and diethylene glycol monohexyl ether are pure. Contaminants or degradation products could increase viscosity.
Molecular Interactions	In complex mixtures, strong molecular interactions (e.g., hydrogen bonding in aqueous solutions) can lead to higher-than-expected viscosity.[8]

Issue 3: Difficulty Pipetting or Handling the Solution

Potential Cause	Troubleshooting Step
High Intrinsic Viscosity	The solution is naturally thick at the prepared concentration and temperature.
Solution 1: Dilution	Dilute the sample with a compatible, low-viscosity solvent if the experimental design permits.
Solution 2: Warming	Gently warm the solution to lower its viscosity before handling. Ensure the temperature is uniform throughout the sample.
Solution 3: Use Appropriate Tools	Use positive-displacement pipettes, wide-bore tips, or automated liquid handlers designed for viscous fluids.

Quantitative Data

Table 1: Physical Properties of Diethylene Glycol Monohexyl Ether

Property	Value	Unit	Conditions
Molecular Formula	C₁₀H₂₂O₃	-	-
CAS Number	112-59-4	-	-
Molar Mass	190.28	g/mol	-
Density	~0.935	g/cm³	at 20°C[3]
Dynamic Viscosity	8.6	cP (mPa·s)	at 20°C[1]
Boiling Point	261-265	°C	at 1 atm[3]
Melting Point	-40	°C	-[3]
Solubility in Water	17,000	mg/L	at 20°C[1]

Table 2: Viscosity of Aqueous Solutions of a Diethylene Glycol Ether Analogue

Disclaimer: The following data is for Diethylene Glycol Monoethyl Ether and is provided to illustrate the typical effect of temperature and concentration on the viscosity of aqueous solutions of diethylene glycol ethers.[8][9] The hexyl ether will exhibit different absolute values but is expected to follow similar trends.

Mole Fraction of Glycol Ether	Temperature (°C)	Dynamic Viscosity (mPa·s)
0.0 (Pure Water)	20	1.002
0.2	20	4.891
0.4	20	6.325
0.6	20	5.812
1.0 (Pure Glycol Ether)	20	4.350
0.0 (Pure Water)	40	0.653
0.2	40	2.511
0.4	40	3.109
0.6	40	2.854
1.0 (Pure Glycol Ether)	40	2.240

Experimental Protocols

Protocol 1: Preparation of an Aqueous Solution

This protocol describes preparing a solution of diethylene glycol monohexyl ether in water.

Materials:

• Diethylene glycol monohexyl ether (CAS 112-59-4)

• Purified water (e.g., deionized or distilled)

• Volumetric flask

• Analytical balance and weigh boat

• Beaker

• Magnetic stir plate and stir bar

Procedure:

• Calculate Mass: Determine the mass of diethylene glycol monohexyl ether required to achieve the desired concentration and final volume.[7]

• Weigh Solute: Accurately weigh the calculated mass of the solute using an analytical balance.

• Dissolve Solute: Transfer the weighed solute into a beaker. Add a magnetic stir bar and approximately 50-70% of the final volume of purified water.

• Mix Solution: Place the beaker on a magnetic stir plate and stir until the solute is completely dissolved. Gentle warming (e.g., to 30-40°C) may be necessary to aid dissolution, especially at higher concentrations.

• Transfer to Volumetric Flask: Carefully transfer the solution from the beaker into the appropriate volumetric flask.

• Bring to Final Volume: Rinse the beaker with small amounts of purified water and add the rinsate to the volumetric flask to ensure a complete transfer.[10] Then, carefully add purified water to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenize: Stopper the flask and invert it several times to ensure the final solution is homogeneous.

Protocol 2: Viscosity Measurement with a Rotational Viscometer

This protocol provides a general method for measuring dynamic viscosity.

Apparatus:

• Rotational Viscometer (e.g., Brookfield or Anton Paar type)[5]

• Appropriate spindle for the expected viscosity range

• Sample cup or beaker

• Temperature-controlled water bath or jacket

Procedure:

• Instrument Setup: Turn on the viscometer and the temperature control unit. Allow the instrument to stabilize.

• Spindle Selection: Choose a spindle and rotational speed appropriate for your sample's expected viscosity. Consult the instrument's manual for guidance. The goal is to achieve a torque reading between 10% and 90%.[4]

• Sample Preparation: Place the required volume of your prepared solution into the sample cup. Ensure there are no air bubbles.

• Temperature Equilibration: Place the sample cup in the temperature-controlled holder. Immerse the spindle into the solution to the marked depth. Allow the sample to equilibrate at the target temperature for at least 15-20 minutes.

• Measurement: Start the spindle rotation at the selected speed. Allow the reading to stabilize; this may take from 30 seconds to several minutes depending on the sample.[4]

• Record Data: Once the reading is stable, record the viscosity (in cP or mPa·s), torque (%), temperature, spindle number, and rotational speed (RPM).

• Cleaning: After measurement, remove the spindle and clean it thoroughly with an appropriate solvent, followed by drying. Clean the sample cup as well.

Visualizations

Logical Workflow for Troubleshooting High Viscosity

Caption: A troubleshooting flowchart for managing highly viscous solutions.

Experimental Workflow for Viscosity Measurement

Caption: Standard workflow from solution preparation to viscosity analysis.

References

• 1. Diethylene glycol monohexyl ether | C10H22O3 | CID 8199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Diethylene Glycol Monoethyl Ether | C6H14O3 | CID 8146 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. Rotational viscometry | Anton Paar Wiki [wiki.anton-paar.com]
• 6. How to Make and Dilute Aqueous Solutions: A Step-by-Step Guide | Lab Manager [labmanager.com]
• 7. flinnsci.com [flinnsci.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Controlling Particle Size Distribution in Nanoparticle Synthesis with DEGHE

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) for controlling particle size distribution in nanoparticle synthesis using diethylene glycol-block-poly(ethylene glycol) methyl ether (DEGHE).

Troubleshooting Guide

This guide addresses common issues encountered during nanoparticle synthesis with DEGHE, offering potential causes and solutions to achieve a desired particle size and a narrow size distribution.

Issue	Potential Cause	Recommended Solution
Broad Particle Size Distribution (High Polydispersity Index - PDI)	Incomplete Dissolution of DEGHE: The block copolymer may not be fully dissolved before the addition of precursors, leading to inconsistent stabilization.	- Ensure complete dissolution of DEGHE in the solvent with gentle heating and stirring before introducing the metal precursor. - Consider filtering the DEGHE solution to remove any undissolved aggregates.
Inadequate Mixing: Poor mixing during the reaction can lead to localized high concentrations of precursors, causing uncontrolled nucleation and growth.	- Use a consistent and appropriate stirring rate throughout the synthesis. - For sensitive reactions, consider using a homogenizer for initial mixing.
Impure Reagents: Impurities in the DEGHE, precursors, or solvents can act as nucleation sites, leading to a wider size distribution.	- Use high-purity reagents and solvents. - If necessary, purify the DEGHE and solvents before use.
Uncontrolled Particle Growth (Larger than expected particle size)	Inappropriate DEGHE Concentration: A low concentration of DEGHE may not provide sufficient steric hindrance to prevent particle aggregation and further growth.	- Optimize the concentration of DEGHE. A higher concentration generally leads to smaller and more stable nanoparticles.
Incorrect Reaction Temperature: Temperature significantly affects the kinetics of nucleation and growth.[1][2][3]	- Precisely control the reaction temperature. Higher temperatures can sometimes lead to larger particles due to faster growth rates.[1][2]
Slow Reaction Quenching: If the reaction is not stopped effectively, particle growth may continue, leading to larger sizes.	- Implement a rapid quenching method, such as cooling the reaction mixture in an ice bath or adding a quenching agent.
Particle Aggregation and Instability	Insufficient DEGHE Stabilization: The amount or molecular weight of DEGHE may be inadequate to provide a stable steric barrier around the nanoparticles.	- Increase the concentration of DEGHE. - Consider using a DEGHE with a higher molecular weight for enhanced steric stabilization.
Inappropriate Solvent: The solvent may not be optimal for the self-assembly and stabilizing function of the DEGHE block copolymer.	- Experiment with different solvents or solvent mixtures to find the optimal conditions for DEGHE stabilization.
Incorrect pH: The pH of the reaction medium can affect the surface charge of the nanoparticles and the conformation of the DEGHE, influencing stability.[4]	- Monitor and control the pH of the reaction mixture. The optimal pH will depend on the specific nanoparticle system.
Inconsistent Batch-to-Batch Results	Variability in Reagent Quality: Different batches of DEGHE or precursors may have slight variations in purity or composition.	- Source reagents from a reliable supplier and, if possible, use the same batch for a series of experiments. - Characterize new batches of reagents before use.
Lack of Precise Control over Reaction Parameters: Minor variations in temperature, stirring rate, or addition rates of reagents can lead to different outcomes.	- Use precise and calibrated equipment for controlling reaction parameters. - Standardize the synthesis protocol with detailed and consistent steps.

Frequently Asked Questions (FAQs)

Q1: What is the role of DEGHE in nanoparticle synthesis?

A1: DEGHE, a block copolymer, primarily acts as a stabilizing agent in nanoparticle synthesis. Its amphiphilic nature allows it to adsorb onto the surface of newly formed nanoparticles. The hydrophilic poly(ethylene glycol) (PEG) block extends into the solvent, creating a steric barrier that prevents the nanoparticles from aggregating. This stabilization is crucial for controlling particle size and achieving a narrow size distribution. Surfactants and polymers like DEGHE play a key role in regulating the nucleation and growth processes.[5]

Q2: How does the concentration of DEGHE affect nanoparticle size?

A2: The concentration of DEGHE is a critical parameter for controlling nanoparticle size. Generally, a higher concentration of DEGHE leads to the formation of smaller nanoparticles. This is because a greater number of DEGHE molecules are available to cap the surface of the nanoparticles at an early stage, limiting their growth. Conversely, a lower concentration may result in larger particles and potentially aggregation due to insufficient surface coverage. The concentration of the stabilizing agent is a known factor that affects the size and aggregation state of nanoparticles.[6]

Q3: Does the molecular weight of DEGHE influence the final particle size?

A3: Yes, the molecular weight of the DEGHE block copolymer can influence the final particle size and stability. A higher molecular weight DEGHE, particularly with a longer hydrophilic PEG chain, can provide a more effective steric barrier, which can lead to smaller and more stable nanoparticles. The choice of molecular weight should be optimized for the specific nanoparticle system being synthesized.

Q4: What is the general mechanism of nanoparticle formation when using DEGHE?

A4: The synthesis of nanoparticles in the presence of DEGHE generally follows the principles of nucleation and growth.[7][8][9]

• Nucleation: Precursor molecules (e.g., metal salts) are reduced or decomposed to form atomic or molecular clusters, which act as nuclei.

• Growth: These nuclei grow by the addition of more precursor molecules from the solution.

• Stabilization: DEGHE molecules adsorb onto the surface of the growing nanoparticles. The hydrophilic PEG chains extend into the surrounding medium, creating a protective layer that prevents aggregation and controls further growth. The balance between the rates of nucleation and growth, influenced by factors like temperature and reactant concentrations, determines the final particle size distribution.

Q5: Can DEGHE be used for the synthesis of different types of nanoparticles?

A5: In principle, DEGHE can be utilized as a stabilizing agent for the synthesis of a variety of nanoparticles, including metallic nanoparticles (e.g., silver, gold), metal oxide nanoparticles (e.g., iron oxide), and quantum dots. The effectiveness of DEGHE will depend on the specific chemistry of the nanoparticle surface and the reaction conditions. The interaction between the DEGHE and the nanoparticle surface is crucial for effective stabilization.

Experimental Protocols

While a specific, detailed protocol for nanoparticle synthesis using DEGHE was not found in the search results, the following are generalized protocols for the synthesis of iron oxide and silver nanoparticles. These can be adapted by incorporating DEGHE as a stabilizing agent.

Protocol 1: Synthesis of Iron Oxide Nanoparticles (Adapted for DEGHE)

This protocol is based on a general green synthesis method and can be modified to include DEGHE.

Materials:

• Iron (III) chloride hexahydrate (FeCl₃·6H₂O)

• Diethylene glycol-block-poly(ethylene glycol) methyl ether (DEGHE)

• Deionized water

• Reducing agent (e.g., sodium borohydride (B1222165) or a plant extract)

• Magnetic stirrer with heating plate

• Centrifuge

Procedure:

• Prepare DEGHE Solution: Dissolve the desired amount of DEGHE in deionized water with gentle stirring and heating until a clear solution is obtained.

• Prepare Iron Precursor Solution: In a separate flask, prepare a 0.1 M solution of FeCl₃·6H₂O in deionized water.

• Reaction Setup: Place the DEGHE solution in a flask on a magnetic stirrer with a heating mantle set to the desired reaction temperature (e.g., 70°C).[10]

• Initiate Reaction: While stirring, add the iron precursor solution to the DEGHE solution.

• Reduction: Slowly add the reducing agent to the mixture. A color change should be observed, indicating the formation of iron oxide nanoparticles. For instance, a change to dark brown can indicate the formation of nanoparticles.[11]

• Stirring and Aging: Continue stirring the mixture at the set temperature for a defined period (e.g., 30 minutes) to allow for particle growth and stabilization.[11]

• Purification: After the reaction is complete, cool the solution to room temperature. Separate the nanoparticles by centrifugation (e.g., 9000 rpm for 10 minutes).[11]

• Washing: Discard the supernatant and wash the nanoparticle pellet multiple times with deionized water and then with ethanol (B145695) to remove unreacted precursors and excess DEGHE.[11]

• Drying: Dry the purified nanoparticles in an incubator (e.g., at 60°C for 24 hours) to obtain a powder.[11]

Protocol 2: Synthesis of Silver Nanoparticles (Adapted for DEGHE)

This protocol is based on a chemical reduction method and can be adapted for stabilization with DEGHE.

Materials:

• Silver nitrate (B79036) (AgNO₃)

• Diethylene glycol-block-poly(ethylene glycol) methyl ether (DEGHE)

• Reducing agent (e.g., glucose, sodium borohydride)

• Deionized water

• Magnetic stirrer with heating plate

Procedure:

• Prepare DEGHE Solution: Dissolve the desired concentration of DEGHE in deionized water.

• Prepare Silver Precursor Solution: Prepare an aqueous solution of AgNO₃ at the desired concentration.

• Reaction Setup: In a flask, mix the DEGHE solution and the AgNO₃ solution.

• Reduction: While stirring, add the reducing agent to the mixture. The formation of silver nanoparticles is often indicated by a color change, for example, to a yellowish-brown.

• Heating and Stirring: Heat the reaction mixture to a specific temperature (e.g., 60-80°C) and continue stirring for a set duration to control the particle growth.

• Monitoring: The formation and size of the silver nanoparticles can be monitored by observing the surface plasmon resonance (SPR) peak using a UV-Vis spectrophotometer. A peak around 400-450 nm is characteristic of silver nanoparticles.[12]

• Purification: Once the reaction is complete, the nanoparticles can be purified by repeated centrifugation and washing with deionized water.

Visualizations

Logical Workflow for Troubleshooting Nanoparticle Synthesis

Caption: Troubleshooting workflow for nanoparticle synthesis.

Factors Influencing Nanoparticle Size Distribution

Caption: Factors influencing nanoparticle size and distribution.

References

• 1. Effect of temperature on the size of biosynthesized silver nanoparticle: Deep insight into microscopic kinetics analysis - Arabian Journal of Chemistry [arabjchem.org]
• 2. Role of Temperature in the Growth of Silver Nanoparticles Through a Synergetic Reduction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studying the Effects of Temperature on the Nucleation and Growth of Nanoparticles by Liquid-Cell Transmission Electron Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. Nucleation and growth of gold nanoparticles in the presence of different surfactants. A dissipative particle dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. Classical and Nonclassical Nucleation and Growth Mechanisms for Nanoparticle Formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ucl.ac.uk [ucl.ac.uk]
• 9. Nanoparticle and Nanostructure Synthesis and Controlled Growth Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Synthesis, characterization, and applications of iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Green Synthesis of Silver Nanoparticles (Ag-NPs) Using Debregeasia Salicifolia for Biological Applications [mdpi.com]

Technical Support Center: Navigating the Use of Diethylene Glycol Monohexyl Ether in Biological Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with using diethylene glycol monohexyl ether (hexyldiglycol) as a co-solvent in biological buffers.

Frequently Asked Questions (FAQs)

Q1: Why is my protein or compound precipitating after adding hexyldiglycol to my aqueous buffer?

A1: Diethylene glycol monohexyl ether has limited water solubility (approximately 17 g/L at 20°C).[1] If you observe precipitation, it is likely that the final concentration of hexyldiglycol has exceeded its solubility limit in your specific buffer system, or it has reduced the solubility of your protein or compound of interest. The longer hexyl chain compared to more common, shorter-chain glycol ethers contributes to its more hydrophobic nature.[2]

Q2: Can the addition of diethylene glycol monohexyl ether affect the pH of my buffer?

A2: A 200 g/L aqueous solution of diethylene glycol monohexyl ether has a pH range of 5-7.[1] While it is a neutral compound, adding a significant volume to your buffer could slightly alter the final pH, especially if your buffer concentration is low. It is always recommended to verify the pH of your final working solution after the addition of any co-solvent.

Q3: I am observing a loss of enzymatic activity in my assay. Could hexyldiglycol be the cause?

A3: Yes, organic co-solvents can impact enzyme activity. While specific data on hexyldiglycol's effect on enzyme kinetics is limited, glycols, in general, can influence the conformational stability of proteins.[3] The effectiveness of alcohols and glycols as protein denaturants increases with longer hydrocarbon chain length, suggesting that hexyldiglycol could be more disruptive than shorter-chain glycols.[3] It may also interfere with substrate binding or the catalytic mechanism. It is crucial to determine the optimal concentration that maintains enzyme stability and activity.

Q4: Are there potential direct interferences of hexyldiglycol with my assay readout?

A4: Ethers have the potential to form peroxides when exposed to oxygen, which can be a source of interference in redox-sensitive assays.[1] Additionally, as a surfactant-like molecule, hexyldiglycol could interfere with assays that are sensitive to detergents, such as those involving lipid membranes or certain protein-protein interactions.

Q5: Is diethylene glycol monohexyl ether compatible with cell-based assays?

A5: Caution is advised when using hexyldiglycol in cell-based assays. Studies on related ethylene (B1197577) glycol ethers have shown cytotoxic effects on cell lines. For instance, diethylene glycol monoethyl ether (DEGME) exhibited dose- and time-dependent cytotoxicity in HEK 293 cells.[4] It is essential to perform a dose-response experiment to determine the maximum non-toxic concentration of hexyldiglycol for your specific cell line.

Troubleshooting Guides

Issue 1: Precipitation in the Buffer

Potential Cause	Recommended Solution
Exceeded Solubility Limit	Prepare a dilution series of hexyldiglycol in your buffer to determine the highest tolerable concentration. Visually inspect for cloudiness or precipitation over time.
Co-solvent Induced Precipitation of Analyte	Reduce the final concentration of hexyldiglycol. Alternatively, test other co-solvents that may be more compatible with your analyte. Consider a step-wise addition of the hexyldiglycol solution to the buffer while vortexing to avoid localized high concentrations.
Temperature Effects	Ensure all components are at the same temperature before mixing. Some compounds are less soluble at lower temperatures.

Issue 2: Inconsistent or Unexpected Assay Results

Potential Cause	Recommended Solution
Enzyme Denaturation or Inhibition	Perform an enzyme activity assay with varying concentrations of hexyldiglycol to determine the optimal working range. Include a control with a well-characterized co-solvent if possible.
Interference with Detection Method	Run a control with just the buffer, hexyldiglycol, and the detection reagents (without the analyte or enzyme) to check for background signal or quenching. This is particularly important for fluorescence- or absorbance-based assays.
Peroxide Formation	Use fresh or high-purity diethylene glycol monohexyl ether. If peroxide contamination is suspected, it can be tested for and removed using established protocols.
pH Shift	Measure the pH of the final assay buffer after the addition of hexyldiglycol and adjust if necessary.

Issue 3: Poor Cell Viability in Cell-Based Assays

Potential Cause	Recommended Solution
Cytotoxicity of Hexyldiglycol	Determine the IC50 of hexyldiglycol on your specific cell line using a standard cell viability assay (e.g., MTT, SRB). Always include a vehicle control with the highest concentration of hexyldiglycol used.
Interaction with Cell Membranes	The surfactant-like properties of hexyldiglycol may disrupt cell membranes. Consider using a lower concentration or exploring alternative, more biocompatible solubilizing agents.

Physicochemical Properties of Diethylene Glycol Monohexyl Ether

Property	Value	Reference
Molecular Formula	C₁₀H₂₂O₃	--INVALID-LINK--
Molecular Weight	190.28 g/mol	--INVALID-LINK--
Boiling Point	260 °C	--INVALID-LINK--
Melting Point	-41 to -39 °C	--INVALID-LINK--
Density	0.93 g/cm³ (at 20 °C)	--INVALID-LINK--
Water Solubility	17 g/L (at 20 °C)	--INVALID-LINK--
pH of Aqueous Solution (200 g/L)	5 - 7	--INVALID-LINK--
Flash Point	123 °C	--INVALID-LINK--

Experimental Protocols

Protocol: Determining the Optimal Concentration of Diethylene Glycol Monohexyl Ether as a Co-solvent

Objective: To determine the highest concentration of diethylene glycol monohexyl ether that can be used in a specific biological assay without negatively impacting the results.

Materials:

• Diethylene glycol monohexyl ether (high purity)

• Your biological buffer

• All components of your specific assay (enzyme, substrate, cells, etc.)

• Instrumentation for your assay readout (spectrophotometer, plate reader, etc.)

Methodology:

• Preparation of Stock Solution: Prepare a high-concentration stock solution of diethylene glycol monohexyl ether in your biological buffer (e.g., 10-20% v/v). Ensure it is fully dissolved.

• Serial Dilutions: Perform a serial dilution of the hexyldiglycol stock solution in your biological buffer to create a range of concentrations. A good starting range would be from 0.1% to 5% (v/v) in the final assay volume.

• Assay Performance:

  • Set up your standard assay reactions.

  • For each reaction, substitute a portion of the buffer with the different concentrations of the hexyldiglycol solutions.

  • Include two crucial controls:

    • Positive Control: Your standard assay without any hexyldiglycol.

    • Negative/Vehicle Control: Your assay with the highest concentration of hexyldiglycol but without a key component (e.g., the enzyme or substrate) to check for background interference.

• Incubation and Measurement: Incubate the reactions according to your standard protocol and measure the output.

• Data Analysis:

  • Plot the assay signal against the concentration of diethylene glycol monohexyl ether.

  • Compare the results to the positive control.

  • The optimal concentration is the highest concentration that does not significantly inhibit (or in some cases, enhance in an undesirable way) your assay signal and does not show a high background in the negative control.

Visualizations

References

• 1. DIETHYLENE GLYCOL MONOHEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. researchgate.net [researchgate.net]
• 4. Safety assessment of the pharmacological excipient, diethylene glycol monoethyl ether (DEGEE), using in vitro and in vivo systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Plasticizer Interference in Fluorescence Spectroscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize interference from plasticizers, such as Di(2-ethylhexyl) phthalate (B1215562) (DEHP), in fluorescence spectroscopy experiments. The information provided is also relevant for other leachable plastic additives that may exhibit fluorescent properties.

Troubleshooting Guide

This guide provides systematic steps to identify and resolve suspected plasticizer contamination in your fluorescence assays.

Issue: Unexplained background fluorescence or spectral distortion.

High background, unexpected peaks, or a general distortion of your fluorescence spectra can be indicative of contamination. Plasticizers like DEHP can leach from common laboratory plastics and are known to be fluorescent.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for plasticizer interference.

Detailed Steps:

• Run a Solvent Blank: The first step in troubleshooting is to run a blank sample containing only the solvent used to prepare your analyte. This will help determine if the contamination is coming from your reagents or labware.

• Identify Potential Sources: If the blank shows fluorescence, systematically evaluate all plastic components that come into contact with your samples. Common sources of DEHP and other plasticizers include:

  • Polyvinyl chloride (PVC) tubing and containers.

  • Disposable pipette tips.[1]

  • Plastic storage bottles and vials.

  • Parafilm.

• Implement a Rigorous Cleaning Protocol: For non-disposable items, especially glassware, a thorough cleaning is essential.

  • Initial Rinse: Rinse with a high-purity solvent like acetone (B3395972) or hexane.

  • Wash: Use a laboratory-grade, non-alkaline detergent in hot water.

  • Thorough Rinsing: Rinse multiple times with tap water, followed by deionized water.

  • Final Solvent Rinse: Perform a final rinse with a high-purity, volatile organic solvent.

  • Baking (for Glassware): For critical applications, bake glassware in a muffle furnace at 400°C for at least 30 minutes (do not bake volumetric glassware).

• Switch to Alternatives: The most effective way to prevent leaching is to avoid problematic plastics.

  • Glassware: Use borosilicate glass or quartz for sample preparation and storage whenever possible.

  • Alternative Plastics: If plastics are necessary, opt for materials with lower potential for leaching, such as polypropylene (B1209903) (PP) or polyethylene (B3416737) (PE).

  • Phthalate-Free Products: Use certified "phthalate-free" lab products, including pipette tips and SPE cartridges.

• Validate Your Cleaning and New Materials: After implementing changes, run another solvent blank to confirm the removal of the fluorescent contaminant. You can also run a control sample spiked with a known concentration of a DEHP standard to understand its spectral signature in your system.

Frequently Asked Questions (FAQs)

Q1: What is DEGHE and why is it a concern in fluorescence spectroscopy?

While "DEGHE" is not a standard acronym, it may refer to compounds like Di(2-ethylhexyl) glycol ether. However, a more common and well-documented issue in fluorescence spectroscopy is interference from plasticizers like Di(2-ethylhexyl) phthalate (DEHP). Phthalates are additives used to make plastics like PVC flexible. Because they are not chemically bonded to the polymer, they can easily leach into solvents and samples.[2][3] Many of these compounds are intrinsically fluorescent and can create significant background signal, leading to inaccurate measurements and poor sensitivity.

Q2: Which plastics are the most common sources of DEHP contamination?

Polyvinyl chloride (PVC) is a primary source of DEHP leaching.[2][4] Other potential sources include standard pipette tips, plastic tubing, and parafilm.[1]

Q3: What solvents are known to cause significant leaching of DEHP?

Organic solvents and solutions containing surfactants are particularly effective at leaching DEHP from plastics. For instance, polysorbate 80 has been shown to leach significant amounts of DEHP from PVC bags.[5] Even ethanol (B145695) and other common laboratory solvents can extract plasticizers.

Q4: Are there "phthalate-free" plastic alternatives?

Yes, many manufacturers now offer labware certified as "phthalate-free." When plastic is unavoidable, consider using polypropylene (PP) or polyethylene (PE), which are less prone to leaching plasticizers compared to PVC.

Q5: How can I clean my glassware to remove plasticizer contamination?

A multi-step cleaning protocol is recommended:

• Initial Rinse: Rinse with the last solvent used.

• Detergent Wash: Wash with a laboratory-grade detergent in hot water.

• Water Rinse: Rinse thoroughly with tap water, followed by deionized water.

• Solvent Rinse: Rinse with a high-purity solvent such as acetone or hexane.

• Baking (for non-volumetric glassware): For the most sensitive analyses, bake glassware at 400°C for at least 30 minutes. After cooling, cover with baked aluminum foil.

Q6: Can DEHP interference affect FRET experiments?

Yes, any fluorescent contaminant with spectral properties that overlap with either the donor or acceptor fluorophore can interfere with Förster Resonance Energy Transfer (FRET) measurements.[6][7] Contaminants can lead to an artificially high background, which can obscure the FRET signal or lead to incorrect calculations of FRET efficiency. It is crucial to perform blank measurements to ensure that no interfering fluorescence is present.

Data Presentation

Table 1: Spectroscopic Properties of DEHP

This table summarizes the known fluorescence properties of DEHP. Note that these values can shift depending on the solvent and local environment.

Property	Wavelength (nm)	Solvent/Conditions
UV Absorption Maximum	225	Ethanol
Fluorescence Emission Maximum	~413 and ~517	Solid-state on test paper

Data compiled from a study on the ratiometric fluorescent response of fluorescein (B123965) to DEHP.[8]

Table 2: Leaching of DEHP from PVC Tubing into Aqueous Solutions

This table provides examples of DEHP leaching rates from PVC microplastics into aqueous solutions, demonstrating the slow but continuous release of this plasticizer.

PVC Microplastic (DEHP Content)	Leaching Rate (µ g/day )
DEHP 38%	0.122
DEHP 33%	0.101

Data from a study on the long-term leaching of phthalates from PVC microplastics.

Experimental Protocols & Workflows

Protocol: Validation of Contaminant Removal

This protocol provides a workflow to verify that your cleaning procedures and material choices have successfully eliminated fluorescent contaminants.

Caption: Workflow for validating contaminant removal.

Methodology:

• Prepare a Solvent Blank: Using the labware (e.g., cuvettes, vials, pipette tips) that has been subjected to your cleaning protocol or chosen as a plastic-free alternative, prepare a blank sample containing only the highest purity solvent used in your assay.

• Acquire Blank Spectrum: Run a full fluorescence scan (excitation and emission) on the solvent blank using the same instrument settings as your planned experiment.

• Analyze Blank Spectrum: The spectrum should be flat and the signal intensity should be close to the baseline noise of the instrument. The absence of any distinct peaks indicates that the labware and solvent are free from fluorescent contaminants.

• Prepare and Run a Low-Concentration Sample: Prepare a sample with your analyte at a low, but detectable, concentration.

• Analyze Sample Spectrum: Acquire the fluorescence spectrum of your analyte. The spectral shape should match the known spectrum of your fluorophore. If the spectrum is distorted or contains additional peaks not attributable to your analyte, contamination may still be present.

• Decision: If both the blank and the low-concentration sample spectra are clean, your protocol is validated. If not, you must re-evaluate your cleaning procedure or identify other potential sources of contamination.

References

• 1. researchgate.net [researchgate.net]
• 2. Polyvinyl Chloride Microplastics Leach Phthalates into the Aquatic Environment over Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Leaching of diethylhexyl phthalate from multilayer tubing into etoposide infusion solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Fluorescence Based Measurement Technique to Quantify Water Contaminants at Pipe Surfaces During Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Application of fluorescence resonance energy transfer in protein studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming Limitations of FRET Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of E-Series and P-Series Glycol Ethers for Research Applications

For Researchers, Scientists, and Drug Development Professionals

Glycol ethers are a versatile class of organic solvents widely utilized in research and various industrial applications due to their excellent solvency, chemical stability, and miscibility with both water and many organic solvents.[1] They are broadly categorized into two main series: the E-series, derived from ethylene (B1197577) oxide, and the P-series, derived from propylene (B89431) oxide.[1][2][3] This guide provides an objective comparison of the performance and safety profiles of E-series and P-series glycol ethers to aid researchers, scientists, and drug development professionals in selecting the appropriate solvent for their specific applications.

Key Distinctions and Performance Overview

The fundamental difference between the two series lies in their chemical structure, which significantly influences their physical properties and toxicological profiles. E-series glycol ethers are based on an ethylene glycol backbone, while P-series are based on a propylene glycol backbone.[4] This seemingly small structural variance leads to considerable differences in their metabolism and, consequently, their toxicity.

Historically, E-series glycol ethers were widely used in pharmaceuticals, sunscreens, cosmetics, inks, and water-based paints.[2][5] However, due to growing concerns about their toxic effects, there has been a significant shift towards the use of P-series glycol ethers.[5] P-series glycol ethers are now commonly found in degreasers, cleaners, aerosol paints, and adhesives.[2][5]

From a performance standpoint in research applications, P-series glycol ethers often offer comparable or even superior performance in cleaning formulations with the added benefits of low toxicity and minimal odor.[6] For instance, tests have indicated that propylene glycol butyl ether can clean as effectively or better than ethylene glycol butyl ether and is more efficient at cutting grease.[6]

Comparative Data of Physicochemical Properties

The selection of a solvent in a research setting is often dictated by its physical and chemical properties. The following table summarizes key quantitative data for a selection of commonly used E-series and P-series glycol ethers.

Property	E-Series	P-Series
Glycol Ether	Ethylene Glycol Monomethyl Ether (EGME)	Propylene Glycol Monomethyl Ether (PGME)
Molecular Weight ( g/mol )	76.09	90.12
Boiling Point (°C)	124.6	120
Flash Point (°C)	43	31
Evaporation Rate (n-BuAc=1)	0.6	0.7
Specific Gravity (20/20°C)	0.966	0.923
Viscosity (cP at 25°C)	1.7	1.7
Surface Tension (dynes/cm at 25°C)	31.0	27.7
Water Solubility (% by wt)	Complete	Complete
Glycol Ether	Ethylene Glycol Monoethyl Ether (EGEE)	Propylene Glycol Monoethyl Ether (PGEE)
Molecular Weight ( g/mol )	90.12	104.15
Boiling Point (°C)	135.6	132
Flash Point (°C)	49	40
Evaporation Rate (n-BuAc=1)	0.4	0.5
Specific Gravity (20/20°C)	0.931	0.903
Viscosity (cP at 25°C)	2.1	1.8
Surface Tension (dynes/cm at 25°C)	28.5	26.0
Water Solubility (% by wt)	Complete	Complete
Glycol Ether	Ethylene Glycol Monobutyl Ether (EGBE)	Propylene Glycol n-Butyl Ether (PGBE)
Molecular Weight ( g/mol )	118.17	132.20
Boiling Point (°C)	171	171
Flash Point (°C)	67	62
Evaporation Rate (n-BuAc=1)	0.08	0.09
Specific Gravity (20/20°C)	0.902	0.881
Viscosity (cP at 25°C)	3.3	3.0
Surface Tension (dynes/cm at 25°C)	27.4	26.3
Water Solubility (% by wt)	Complete	6.4

Toxicity and Metabolic Pathways

The most significant differentiator between the two series is their toxicity, which is a direct result of their different metabolic pathways. E-series glycol ethers, particularly those with shorter alkyl chains like ethylene glycol methyl ether (EGME) and ethylene glycol ethyl ether (EGEE), are metabolized in the body to toxic alkoxyacetic acids.[7] These metabolites are responsible for a range of adverse health effects, including reproductive and developmental toxicity.

In contrast, P-series glycol ethers are primarily metabolized through O-demethylation to form propylene glycol, a much less toxic compound. This metabolic difference is the primary reason why P-series glycol ethers are considered a safer alternative in many applications.

Figure 1: Comparative Metabolic Pathways of E-Series and P-Series Glycol Ethers.

Experimental Protocols

For researchers and drug development professionals, understanding the experimental methodologies to evaluate these solvents is crucial. Below are detailed protocols for key experiments.

Experimental Protocol 1: Determination of Active Pharmaceutical Ingredient (API) Solubility

This protocol outlines a standard "shake-flask" method to determine the equilibrium solubility of an API in a glycol ether solvent.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• E-series or P-series glycol ether solvent

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

• Add an excess amount of the API powder to a glass vial.

• Add a known volume of the selected glycol ether solvent to the vial.

• Securely cap the vial and place it in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitation speed.

• Agitate the mixture for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

• After agitation, centrifuge the vial to separate the undissolved API from the saturated solution.

• Carefully collect a sample of the supernatant.

• Dilute the supernatant with a suitable solvent to a concentration within the analytical range of the HPLC or UV-Vis spectrophotometer.

• Analyze the diluted sample to determine the concentration of the dissolved API.

• Calculate the solubility of the API in the glycol ether solvent, typically expressed in mg/mL or mol/L.

Figure 2: Workflow for Determining API Solubility in Glycol Ethers.

Experimental Protocol 2: Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[1][8][9][10]

Materials:

• Cell line of interest (e.g., hepatocytes, neurons)

• Cell culture medium

• 96-well plates

• Glycol ether to be tested

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of the glycol ether in the cell culture medium.

• Remove the existing medium from the wells and replace it with the medium containing the different concentrations of the glycol ether. Include a control group with medium only.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After incubation, remove the medium and add MTT solution to each well. Incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.[8][9][10]

• Remove the MTT solution and add the solubilization solution to each well to dissolve the formazan crystals.[8]

• Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm.

• Calculate the percentage of cell viability for each glycol ether concentration relative to the untreated control.

Figure 3: Workflow for Cytotoxicity Assessment using the MTT Assay.

Conclusion

For researchers, scientists, and drug development professionals, the choice between E-series and P-series glycol ethers should be guided by a careful consideration of both performance requirements and safety. While both series offer excellent solvency and versatility, the significantly lower toxicity profile of P-series glycol ethers makes them a more responsible and safer choice for most laboratory and pharmaceutical applications. The comparative data and experimental protocols provided in this guide are intended to facilitate an informed decision-making process, ensuring both the integrity of research outcomes and the safety of laboratory personnel.

References

• 1. scribd.com [scribd.com]
• 2. GLYCOL ETHERS - Ataman Kimya [atamanchemicals.com]
• 3. Glycol ethers - Wikipedia [en.wikipedia.org]
• 4. What are Glycol Ethers? - Glycol Ethers Online [glycol-ethers.eu]
• 5. atamankimya.com [atamankimya.com]
• 6. Glycol Ethers - General Information [p2infohouse.org]
• 7. Effects of Ethylene Glycol Monomethyl Ether and Its Metabolite, 2-Methoxyacetic Acid, on Organogenesis Stage Mouse Limbs In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. cyrusbio.com.tw [cyrusbio.com.tw]
• 10. MTT assay overview | Abcam [abcam.com]

The Performance of DEGHE as a Cosurfactant in Microemulsions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Diethylene glycol monoethyl ether (DEGHE), commercially known as Transcutol®, is a widely utilized cosurfactant in the formulation of microemulsions due to its excellent solubilizing properties and ability to enhance drug penetration.[1][2] This guide provides an objective comparison of DEGHE's performance against other commonly used cosurfactants, supported by experimental data, to aid in the selection of the most suitable excipients for microemulsion-based drug delivery systems.

Comparative Performance of Cosurfactants

The selection of a cosurfactant is critical in the formation and stability of microemulsions, directly impacting key characteristics such as droplet size, drug loading capacity, and permeation enhancement. The following table summarizes the performance of DEGHE in comparison to other cosurfactants based on published experimental data.

Cosurfactant	Surfactant/Cosurfactant (S/CoS) Ratio	Oil Phase	Droplet Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Permeation/Release	Reference
DEGHE (Transcutol®)	3:1	Oleic Acid	119.8 - 153.3	-	-	Lower permeation compared to oleyl alcohol formulation.	[3]
Oleyl Alcohol	3:1	Oleic Acid	119.8 - 153.3	-	-	Significantly higher permeation from microemulsion-gel compared to DEGHE formulation.[3]	[3]
Propylene (B89431) Glycol (PG)	2:1	Virgin Coconut Oil	49.46 ± 6.91	-	-	Stable microemulsion formed.	[4]
Pentylene Glycol (PentG)	-	Isopropyl Myristate	-	-	-	Characterized by a much higher water content compared to systems with PG.[5]	[5]
Ethanol	1:1, 2:1, 3:1, 4:1	Isopropyl Palmitate	126.8±2.8 to 150.8±1.6	0.21±0.02 to 0.35±0.06	0.48±0.08 – 0.68±0.14	-	[6]
Polyethylene Glycol 400 (PEG 400)	-	Isopropyl Myristate	-	-	-	Suitable for forming stable microemulsions.	[7]

Key Observations:

• Permeation Enhancement: In a direct comparison for topical delivery of ibuprofen, a microemulsion-gel formulated with oleyl alcohol as the cosurfactant demonstrated significantly higher drug permeation compared to a similar formulation using DEGHE.[3]

• Microemulsion Region: Systems with Polysorbate 80 and oleyl alcohol showed a larger microemulsion formation region compared to those with Polysorbate 80 and DEGHE.[3]

• Water Solubilization: Pentylene glycol was shown to incorporate a much higher water content in microemulsions compared to propylene glycol.[5]

• Droplet Size: Formulations with propylene glycol have been shown to produce microemulsions with small droplet sizes, for instance, an aspirin (B1665792) microemulsion had a particle size of approximately 49 nm.[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of cosurfactant performance in microemulsions.

Construction of Pseudo-ternary Phase Diagrams

Pseudo-ternary phase diagrams are essential for identifying the microemulsion existence region. The water titration method is commonly employed for this purpose.[2][8]

Materials:

• Oil phase (e.g., Isopropyl myristate)

• Surfactant (e.g., Tween 80)

• Cosurfactant (e.g., DEGHE, Propylene Glycol)

• Distilled water

Procedure:

• Prepare mixtures of the surfactant and cosurfactant (S/CoS) at various weight ratios (e.g., 1:1, 2:1, 3:1, 4:1).[6]

• For each S/CoS ratio, prepare different ratios of the oil phase and the S/CoS mixture (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9).

• Titrate each oil-S/CoS mixture with distilled water dropwise under constant stirring.

• Observe the mixture for transparency and flowability. The endpoint of the titration is the point where the mixture becomes turbid or shows a phase separation.

• Calculate the percentage composition of each component (oil, water, and S/CoS) at these points.

• Plot the compositions on a triangular coordinate system to delineate the microemulsion region.

Characterization of Microemulsions

Droplet Size and Polydispersity Index (PDI) Analysis: Droplet size and PDI are determined using Dynamic Light Scattering (DLS).

Procedure:

• Dilute the microemulsion sample with distilled water to an appropriate concentration to avoid multiple scattering effects.

• Place the diluted sample in a disposable cuvette.

• Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer) at a fixed scattering angle and temperature (typically 25°C).[9]

Zeta Potential Measurement: Zeta potential is a measure of the surface charge of the microemulsion droplets and is determined using electrophoretic light scattering.[10]

Procedure:

• Dilute the microemulsion sample with distilled water.

• Inject the sample into a specialized zeta potential cell, ensuring no air bubbles are present between the electrodes.[11]

• Apply an electric field and measure the electrophoretic mobility of the droplets.

• The instrument's software calculates the zeta potential from the electrophoretic mobility using the Helmholtz-Smoluchowski equation.[10]

In Vitro Drug Release Studies

In vitro drug release is a critical parameter for evaluating the performance of a microemulsion as a drug delivery system. The Franz diffusion cell is a standard apparatus for this purpose.[12][13][14]

Materials:

• Franz diffusion cells

• Synthetic membrane (e.g., cellulose (B213188) acetate, dialysis membrane) or animal skin

• Receptor medium (e.g., phosphate-buffered saline, pH 7.4)

• Microemulsion formulation containing the drug

• Magnetic stirrer

• Water bath

Procedure:

• Mount the membrane on the Franz diffusion cell, separating the donor and receptor compartments.

• Fill the receptor compartment with the receptor medium and maintain a constant temperature (e.g., 32°C or 37°C) using a water bath. Ensure the medium is continuously stirred.

• Apply a known quantity of the microemulsion formulation to the donor compartment.

• At predetermined time intervals, withdraw samples from the receptor compartment and replace with an equal volume of fresh receptor medium to maintain sink conditions.

• Analyze the drug concentration in the collected samples using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

• Calculate the cumulative amount of drug released per unit area over time.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for formulating and evaluating microemulsions with different cosurfactants.

Caption: Workflow for comparing cosurfactant performance in microemulsions.

References

• 1. The influence of cosurfactants and oils on the formation of pharmaceutical microemulsions based on PEG-8 caprylic/capric glycerides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. itmedicalteam.pl [itmedicalteam.pl]
• 3. mdpi.com [mdpi.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Studies on Surfactants, Cosurfactants, and Oils for Prospective Use in Formulation of Ketorolac Tromethamine Ophthalmic Nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pseudoternary phase diagram construction [protocols.io]
• 9. youtube.com [youtube.com]
• 10. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. entegris.com [entegris.com]
• 12. Study of In Vitro Drug Release and Percutaneous Absorption of Fluconazole from Topical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Diethylene Glycol Monohexyl Ether: A Viable Alternative to DMSO and DMF in Organic Synthesis?

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can significantly influence the outcome of a chemical reaction. Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF) are two of the most widely used polar aprotic solvents, prized for their excellent solvating power for a broad range of organic and inorganic compounds. However, concerns regarding their toxicity, environmental impact, and, in some cases, reactivity have prompted a search for safer and more sustainable alternatives. Diethylene glycol monohexyl ether (DGHE), a high-boiling point glycol ether, presents itself as a potential substitute. This guide provides a comprehensive comparison of DGHE with DMSO and DMF, evaluating their physical and chemical properties to assess their suitability as reaction solvents.

While direct comparative experimental data on the performance of Diethylene Glycol Monohexyl Ether (DGHE) against DMSO and DMF in a wide range of specific organic reactions is limited in publicly available literature, a detailed analysis of their physicochemical properties provides valuable insights into their potential advantages and disadvantages as reaction media.

Physicochemical Properties: A Head-to-Head Comparison

A solvent's performance in a chemical reaction is intrinsically linked to its physical and chemical characteristics. The following table summarizes the key properties of DGHE, DMSO, and DMF.

Property	Diethylene Glycol Monohexyl Ether (DGHE)	Dimethyl Sulfoxide (DMSO)	Dimethylformamide (DMF)
CAS Number	112-59-4[1]	67-68-5	68-12-2
Molecular Formula	C10H22O3[1]	C2H6OS	C3H7NO
Molecular Weight	190.28 g/mol [1]	78.13 g/mol	73.09 g/mol
Boiling Point	259.1 °C[2]	189 °C[3]	153 °C[3]
Melting Point	-33.3 °C[2]	18.5 °C	-61 °C[3]
Density	0.9346 g/cm³ at 20°C[2]	1.100 g/cm³ at 20°C	0.944 g/cm³ at 25°C
Viscosity	8.6 cP at 20°C[1]	2.2 cP at 20°C	0.802 cP at 25°C
Flash Point	140.6 °C[2]	89 °C	58 °C
Water Solubility	17,000 mg/L at 20°C (Limited)[2]	Miscible	Miscible
Polarity (Dielectric Constant)	Lower (not readily available)	47[4]	37[4]
Toxicity Profile	Generally considered to have lower toxicity than DMF.[5]	Lower toxicity than DMF.[3][6]	Hepatotoxic, reproductive toxicity.[6][7]

Potential Applications in Organic Synthesis: An Overview

The unique properties of DGHE suggest its potential utility in various reaction types, although specific experimental validation is needed.

Nucleophilic Substitution Reactions

The polar nature of DGHE, although likely less than DMSO and DMF, could facilitate SN2 reactions by stabilizing the transition state. Its high boiling point would be advantageous for reactions requiring elevated temperatures to proceed at a reasonable rate.

Experimental Workflow: Hypothetical SN2 Reaction

Caption: General workflow for a nucleophilic substitution reaction.

Palladium-Catalyzed Cross-Coupling Reactions

High-boiling ethereal solvents are often employed in cross-coupling reactions such as Suzuki and Heck couplings. DGHE's high boiling point and potential to coordinate with metal catalysts could make it a suitable solvent for these transformations, particularly for less reactive substrates requiring higher temperatures. While specific data for DGHE is lacking, the use of other glycol ethers in such reactions has been reported.

Signaling Pathway: Simplified Catalytic Cycle for Suzuki Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Advantages and Disadvantages of DGHE as a Reaction Solvent

Potential Advantages:

• Higher Boiling Point: DGHE's significantly higher boiling point compared to both DMSO and DMF allows for a wider range of reaction temperatures, which can be crucial for activating unreactive substrates and accelerating slow reactions.

• Lower Toxicity: Glycol ethers like DGHE are generally considered to have a more favorable toxicity profile than DMF, which is a known hepatotoxin and reproductive hazard.[7]

• Chemical Stability: As an ether, DGHE is expected to be chemically inert under many reaction conditions, unlike DMSO which can act as an oxidant, or DMF which can be a source of dimethylamine.

• Easier Work-up (Potentially): Due to its limited water solubility, product isolation via aqueous work-up might be more straightforward with DGHE compared to the fully miscible DMSO and DMF, which can be challenging to remove completely.

Potential Disadvantages:

• Higher Viscosity: The higher viscosity of DGHE could lead to mass transfer limitations, potentially affecting reaction kinetics, especially in heterogeneous reaction mixtures.

• Limited Data: The most significant drawback is the lack of comprehensive studies evaluating its performance across a wide range of chemical transformations. This necessitates a case-by-case evaluation for specific reactions.

Conclusion and Future Outlook

Diethylene glycol monohexyl ether presents a compelling profile as a potential alternative to DMSO and DMF, primarily due to its high boiling point and anticipated lower toxicity. Its chemical inertness and potentially simpler work-up procedures are additional attractive features. However, the current lack of direct comparative experimental data is a major hurdle to its widespread adoption as a general-purpose reaction solvent.

For researchers and process chemists seeking to move away from DMSO and DMF, DGHE is a solvent worthy of investigation, particularly for high-temperature reactions where its thermal stability can be fully leveraged. Initial small-scale trials are recommended to assess its suitability for specific applications, focusing on reagent solubility, reaction kinetics, and product purity. As the demand for greener and safer chemical processes continues to grow, further research into the application of DGHE and other high-boiling glycol ethers as reaction solvents is crucial to unlocking their full potential.

References

• 1. Diethylene glycol monohexyl ether | C10H22O3 | CID 8199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. DIETHYLENE GLYCOL HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 3. DMSO and DMF: Powerhouses in The Chemical Industry [hangdachem.com]
• 4. researchgate.net [researchgate.net]
• 5. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 6. reddit.com [reddit.com]
• 7. Choosing DMF for Classical Organic Synthesis, but Use with Caution | Aure Chemical [aurechem.com]

In-Vitro Toxicological Profile: A Comparative Analysis of Diethylene Glycol Monohexyl Ether (DEGHE) and its Potential Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in-vitro toxicological comparison of diethylene glycol monohexyl ether (DEGHE) and its principal metabolite, 2-(2-hexyloxyethoxy)acetic acid (HEAA). The following sections detail the metabolic pathway of DEGHE, present a comparative summary of available toxicological data, and outline the experimental protocols for the key assays referenced.

Metabolic Pathway of DEGHE

Diethylene glycol monohexyl ether (DEGHE), like other glycol ethers, undergoes metabolism primarily through oxidation. The initial and rate-limiting step is the oxidation of the terminal alcohol group by alcohol dehydrogenase to form an intermediate aldehyde. This aldehyde is then rapidly oxidized by aldehyde dehydrogenase to the corresponding carboxylic acid metabolite, 2-(2-hexyloxyethoxy)acetic acid (HEAA). This metabolic conversion is a critical determinant of the toxicological profile of the parent compound.

Caption: Metabolic pathway of DEGHE to its primary metabolite, HEAA.

Comparative Toxicological Data

The following tables summarize the available in-vitro toxicological data for DEGHE and its primary metabolite, HEAA. A direct comparison is limited by the scarcity of publicly available data for HEAA.

Table 1: In-Vitro Cytotoxicity Data

Compound	Cell Line	Assay	Endpoint	Result	Reference
Diethylene Glycol Monoethyl Ether (DEGEE)	HEK293 (Human Embryonic Kidney)	Not Specified	IC50	15 mg/mL	[1][2]
Diethylene Glycol Monohexyl Ether (DEGHE)	Not Specified	Not Specified	Cell Viability	No significant changes	[3]

Note: Data for the related compound DEGEE is included for reference due to the lack of a specific IC50 value for DEGHE.

Table 2: In-Vitro Genotoxicity Data

Compound	Assay	Cell Line/Strain	Metabolic Activation	Result	Reference
Diethylene Glycol Monohexyl Ether (DEGHE)	Ames Test	S. typhimurium (TA98, TA100, TA1535, TA1537, TA1538)	With and Without	Negative	[4]
Diethylene Glycol Monohexyl Ether (DEGHE)	CHO/HGPRT Forward Gene Mutation	Chinese Hamster Ovary (CHO)	With and Without	Weakly Positive	[4]
Diethylene Glycol Monohexyl Ether (DEGHE)	Sister Chromatid Exchange	Chinese Hamster Ovary (CHO)	With and Without	Negative	[4]

No in-vitro genotoxicity data was found for the metabolite 2-(2-hexyloxyethoxy)acetic acid in the searched literature.

Experimental Protocols

Detailed methodologies for the key in-vitro toxicology assays are outlined below. These protocols are based on established OECD guidelines to ensure reproducibility and regulatory acceptance.

Neutral Red Uptake (NRU) Cytotoxicity Assay

This assay assesses the viability of cells after exposure to a test substance by measuring the uptake of the vital dye Neutral Red into the lysosomes of living cells.

Caption: Experimental workflow for the Neutral Red Uptake (NRU) cytotoxicity assay.

Protocol Details:

• Cell Culture: Plate cells (e.g., Balb/c 3T3 or a relevant human cell line) in 96-well microtiter plates and incubate for 24 hours to allow for cell attachment and exponential growth.[5][6]

• Test Substance Exposure: Prepare a range of concentrations of the test substance in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test substance. Include both negative (vehicle) and positive controls.

• Incubation: Incubate the plates for a predetermined exposure time (e.g., 24 hours) at 37°C in a humidified CO2 incubator.

• Neutral Red Staining: After incubation, remove the treatment medium, wash the cells with phosphate-buffered saline (PBS), and add a medium containing a non-toxic concentration of Neutral Red. Incubate for approximately 3 hours.[5]

• Dye Extraction: After the staining period, remove the Neutral Red medium, wash the cells again with PBS, and add a destain solution (e.g., a mixture of ethanol (B145695) and acetic acid) to each well to extract the dye from the lysosomes of viable cells.[5]

• Absorbance Measurement: Agitate the plates for a few minutes to ensure complete solubilization of the dye and then measure the absorbance of the extracted dye using a spectrophotometer at a wavelength of 540 nm.[5]

• Data Analysis: Calculate the percentage of viable cells compared to the untreated control. The IC50 value (the concentration of the test substance that reduces cell viability by 50%) is then determined from the dose-response curve.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Caption: Experimental workflow for the Ames Test.

Protocol Details:

• Bacterial Strains: Utilize several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) that are auxotrophic for histidine due to mutations in the histidine operon.

• Metabolic Activation: Conduct the assay both with and without a mammalian metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.

• Exposure: Mix the bacterial culture, the test substance at various concentrations, and either the S9 mix or a buffer.

• Plating: Pour the mixture onto the surface of minimal glucose agar plates. These plates lack histidine, so only bacteria that have undergone a reverse mutation to regain the ability to synthesize histidine will grow.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A substance is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is significantly higher than the spontaneous reversion rate observed in the negative control.

In Vitro Mammalian Cell Micronucleus Assay

This assay detects genotoxic damage by identifying the presence of micronuclei in the cytoplasm of interphase cells. Micronuclei are small, extranuclear bodies that contain chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

Caption: Experimental workflow for the in-vitro micronucleus assay.

Protocol Details:

• Cell Culture: Culture appropriate mammalian cells (e.g., Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes) to a suitable density.[7][8]

• Exposure: Treat the cells with at least three concentrations of the test substance, along with negative and positive controls, both with and without metabolic activation (S9 mix). The exposure period is typically 3-6 hours, followed by a recovery period.[8]

• Cytokinesis Block: After the initial exposure, add cytochalasin B to the culture medium to block cytokinesis, resulting in the accumulation of binucleated cells that have completed mitosis but not cell division. This ensures that only cells that have divided once are scored.[7]

• Harvesting: After an incubation period equivalent to 1.5-2 normal cell cycle lengths, harvest the cells.

• Slide Preparation: Treat the cells with a hypotonic solution, fix them, and drop them onto microscope slides.

• Staining: Stain the slides with a DNA-specific stain (e.g., Giemsa or a fluorescent dye).

• Scoring: Under a microscope, score at least 2000 binucleated cells per concentration for the presence of micronuclei.[8]

• Data Analysis: A substance is considered genotoxic if it induces a statistically significant and dose-dependent increase in the frequency of micronucleated cells.

References

• 1. Safety assessment of the pharmacological excipient, diethylene glycol monoethyl ether (DEGEE), using in vitro and in vivo systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DIETHYLENE GLYCOL MONO-N-HEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 4. In vitro and in vivo genetic toxicology studies with diethylene glycol monohexyl ether - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. qualitybiological.com [qualitybiological.com]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. In vitro micronucleus assay: Method for assessment of nanomaterials using cytochalasin B - PMC [pmc.ncbi.nlm.nih.gov]
• 8. criver.com [criver.com]

Ensuring Experimental Reproducibility: A Comparative Guide to Diethylene Glycol Monohexyl Ether from Different Suppliers

For researchers, scientists, and drug development professionals, the consistency and purity of reagents are paramount to achieving reproducible experimental outcomes. Diethylene glycol monohexyl ether, a versatile solvent and penetration enhancer, is utilized in various applications, including topical drug formulations and biochemical assays. However, variability in the purity and impurity profiles of this ether from different suppliers can introduce significant experimental artifacts, leading to unreliable data and stalled progress. This guide provides a framework for comparing diethylene glycol monohexyl ether from various sources to ensure the integrity of your research.

The primary concern with diethylene glycol monohexyl ether is the potential presence of toxic impurities such as diethylene glycol (DEG) and ethylene (B1197577) glycol (EG).[1][2] These contaminants can arise from the manufacturing process and have been responsible for adverse health events when present in pharmaceutical products.[1][2] Beyond overt toxicity, even trace amounts of these and other impurities can alter the physicochemical properties of the solvent, impacting everything from drug solubility and skin penetration to cellular responses in vitro. Therefore, a thorough analytical assessment of diethylene glycol monohexyl ether from any new supplier is a critical step in maintaining experimental reproducibility.

Key Quality Attributes for Comparison

When evaluating diethylene glycol monohexyl ether from different suppliers, the following quantitative parameters should be assessed to ensure consistency and minimize variability in experimental results.

Parameter	Analytical Method(s)	Importance in Reproducibility
Purity Assay	Gas Chromatography (GC), Gas Chromatography-Mass Spectrometry (GC-MS)	The percentage of diethylene glycol monohexyl ether determines the concentration of the active solvent and can influence the solubility and stability of other components in a formulation. A consistent purity level across batches and suppliers is essential.
Diethylene Glycol (DEG) and Ethylene Glycol (EG) Content	GC, GC-MS, Thin-Layer Chromatography (TLC)	These are toxic impurities that can have significant biological effects and impact the safety profile of a formulation.[1][2][3] The World Health Organization and the FDA provide guidance on testing for these specific contaminants.[3][4][5]
Water Content	Karl Fischer Titration	The presence of water can affect the solubility of certain active pharmaceutical ingredients (APIs) and may promote degradation of hydrolytically unstable compounds.
Acidity/Alkalinity	Titration	The pH of the raw material can influence the stability of the final formulation and may impact biological systems in vitro and in vivo.
Peroxide Value	Titration	Glycol ethers can form explosive peroxides over time.[6] Peroxide contamination can also lead to the oxidation of sensitive APIs or other excipients in a formulation.
Refractive Index	Refractometry	This is a useful physical parameter for quick identity confirmation and can indicate gross contamination if the value deviates significantly from the specification.

Experimental Protocols for Supplier Qualification

To ensure the interchangeability of diethylene glycol monohexyl ether from different suppliers, a series of qualification experiments should be performed. The following protocols provide a template for this evaluation.

Protocol 1: Analytical Purity and Impurity Profiling

Objective: To quantify the purity of diethylene glycol monohexyl ether and to detect and quantify the presence of DEG and EG.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS)

• Standard Preparation:

  • Prepare a stock solution of certified reference standards for diethylene glycol monohexyl ether, DEG, and EG in a suitable solvent such as methanol.

  • Create a series of calibration standards by diluting the stock solution to cover a range of concentrations relevant to the expected specification limits (e.g., 0.01% to 1.0% for impurities).

• Sample Preparation:

  • Accurately weigh a sample of diethylene glycol monohexyl ether from each supplier.

  • Dilute the sample in the same solvent used for the standards to a final concentration suitable for GC-MS analysis.

• GC-MS Analysis:

  • Instrumentation: Utilize a gas chromatograph coupled with a mass spectrometer.

  • Column: A polar capillary column, such as a DB-WAX or equivalent, is typically used for the separation of glycols and their ethers.[4][7]

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: A split injection is commonly used.

  • Temperature Program: An appropriate temperature gradient is necessary to ensure the separation of the main component from its potential impurities. For example, start at a lower temperature and ramp up to a higher temperature to elute all components.

  • MS Detection: Operate the mass spectrometer in full scan mode to identify all components and in selected ion monitoring (SIM) mode for accurate quantification of DEG and EG.[4]

• Data Analysis:

  • Identify the peaks corresponding to diethylene glycol monohexyl ether, DEG, and EG by comparing their retention times and mass spectra to the certified reference standards.

  • Quantify the purity of diethylene glycol monohexyl ether and the concentration of DEG and EG in each sample by comparing the peak areas to the calibration curves.

Protocol 2: Performance in a Topical Formulation

Objective: To assess the impact of diethylene glycol monohexyl ether from different suppliers on the physical properties and performance of a model topical formulation.

Methodology: Formulation and In Vitro Skin Permeation Test

• Formulation Preparation:

  • Prepare a simple topical gel formulation containing a model active pharmaceutical ingredient (API), a gelling agent, a neutralizer, water, and diethylene glycol monohexyl ether from each supplier being evaluated.

  • Ensure all other components are from the same batch to minimize variability.

• Physical Characterization:

  • Appearance: Visually inspect the clarity, color, and homogeneity of each formulation.

  • pH: Measure the pH of each formulation using a calibrated pH meter.

  • Viscosity: Measure the viscosity using a viscometer at controlled temperature and shear rates.

• In Vitro Skin Permeation Study:

  • Skin Model: Use excised human or animal skin mounted on Franz diffusion cells.

  • Dosing: Apply a finite dose of each formulation to the surface of the skin.

  • Receptor Solution: Use a receptor solution (e.g., phosphate-buffered saline with a solubility enhancer for the API) that is continuously stirred and maintained at 32°C.

  • Sampling: At predetermined time points, withdraw samples from the receptor compartment and replace with fresh receptor solution.

  • Analysis: Analyze the concentration of the model API in the collected samples using a validated analytical method such as HPLC.

• Data Analysis:

  • Calculate the cumulative amount of API permeated per unit area over time for each formulation.

  • Determine the steady-state flux and lag time.

  • Statistically compare the permeation profiles of the formulations prepared with diethylene glycol monohexyl ether from different suppliers.

Visualizing Workflows and Pathways

To further clarify the processes and potential impacts of supplier variability, the following diagrams illustrate key workflows and a hypothetical biological pathway.

References

• 1. Safety assessment of the pharmacological excipient, diethylene glycol monoethyl ether (DEGEE), using in vitro and in vivo systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. qualitymatters.usp.org [qualitymatters.usp.org]
• 3. cdn.who.int [cdn.who.int]
• 4. fda.gov [fda.gov]
• 5. youtube.com [youtube.com]
• 6. DIETHYLENE GLYCOL MONOHEXYL ETHER - Ataman Kimya [atamanchemicals.com]
• 7. researchgate.net [researchgate.net]

Navigating the Solvent Maze: A Comparative Guide to Enzyme Stability in DEGHE and Other Alcohols

For researchers, scientists, and drug development professionals, selecting the optimal solvent system is paramount to ensuring the stability and activity of enzymes. This guide provides a comparative analysis of the effects of di(ethylene glycol) methyl ether (DEGHE), also known as di(ethylene glycol) methyl ether (DEGME), and other common alcohols on enzyme stability, supported by available experimental data and detailed protocols.

The use of non-aqueous solvents in biocatalysis offers numerous advantages, including increased solubility of hydrophobic substrates and suppression of water-dependent side reactions. However, the choice of solvent can significantly impact an enzyme's structural integrity and, consequently, its functional stability. This guide focuses on a comparative evaluation of DEGHE against other frequently used alcohols like ethanol, methanol, and propanol.

Quantitative Comparison of Enzyme Stability

Direct comparative studies providing quantitative data on the stability of a single enzyme across di(ethylene glycol) methyl ether (DEGHE) and other alcohols are limited in publicly available literature. However, by collating data from various studies on commonly investigated enzymes such as lipases and alcohol dehydrogenases, we can construct a comparative overview. It is crucial to note that the following data is compiled from different experiments and should be interpreted with consideration for the varying conditions and enzyme sources.

Solvent	Enzyme	Parameter	Value	Reference
Di(ethylene glycol) methyl ether (DEGHE)	Cytosolic Alcohol Dehydrogenase	Activity Change	Not significantly affected (in vivo)	[1]
Ethanol	Lipase (ReLip)	Melting Temperature (Tm)	56-64°C (30-60% v/v)
Methanol	Lipase (ReLip)	Melting Temperature (Tm)	54-68°C (30-60% v/v)
Isopropanol	Lipase (6B)	Relative Activity	~2-fold increase at 20% v/v	[2]
Methanol	Lipase (6B)	Relative Activity	~1.7-fold increase at 25% v/v	[2]
Acetonitrile	Lipase (6B)	Melting Temperature (Tm)	57.0°C (at 40% v/v)	[2]
Methanol	Lipase (6B)	Melting Temperature (Tm)	63.6°C (at 40% v/v)	[2]
Isopropanol	Lipase (6B)	Melting Temperature (Tm)	64.0°C (at 40% v/v)	[2]

Note: The data presented above is for illustrative purposes and is collated from various sources. Direct comparison should be made with caution due to differing experimental conditions.

The Mechanism of Alcohol-Induced Enzyme Destabilization

Organic solvents, particularly polar alcohols, can destabilize enzymes through several mechanisms. They can strip the essential water layer surrounding the protein, which is crucial for maintaining its native conformation and flexibility. Furthermore, alcohols can interact with the enzyme's surface and penetrate its interior, disrupting the delicate balance of hydrophobic and hydrophilic interactions that hold the protein structure together. This can lead to conformational changes, unfolding, and ultimately, loss of catalytic activity.[3]

The polarity of the solvent plays a significant role. Hydrophilic solvents are generally more detrimental to enzyme stability than hydrophobic solvents.[3] This is because they can more effectively compete with water molecules for hydrogen bonding with the protein, leading to greater structural perturbations.

Experimental Protocols

To ensure reproducible and comparable results when assessing enzyme stability in different solvents, a well-defined experimental protocol is essential. Below is a detailed methodology for a typical enzyme thermal stability assay.

Protocol: Determination of Enzyme Thermal Stability in the Presence of Alcohols

1. Enzyme Preparation:

• Purify the enzyme of interest to a high degree of homogeneity.

• Prepare a stock solution of the enzyme in a suitable buffer (e.g., 50 mM sodium phosphate, pH 7.0). The buffer should be chosen to maintain optimal enzyme activity and stability in the absence of organic solvents.

• Determine the initial enzyme concentration using a standard protein assay (e.g., Bradford or BCA assay).

2. Solvent Preparation:

• Prepare aqueous solutions of the desired alcohols (e.g., DEGHE, ethanol, methanol, propanol) at various concentrations (e.g., 10%, 20%, 30%, 40%, 50% v/v) in the same buffer used for the enzyme.

3. Incubation:

• Mix the enzyme stock solution with each alcohol solution to achieve the final desired enzyme and alcohol concentrations. A control sample with buffer only should also be prepared.

• Incubate the samples at a range of temperatures (e.g., 30°C, 40°C, 50°C, 60°C, 70°C) for a fixed period (e.g., 30, 60, 120 minutes).

4. Activity Assay:

• After incubation, cool the samples on ice to stop any further denaturation.

• Measure the residual activity of the enzyme in each sample using a suitable substrate and a standard assay protocol for that enzyme. The assay should be performed under conditions where the enzyme is known to be active and stable.

• For example, for alcohol dehydrogenase, the activity can be monitored by measuring the change in absorbance at 340 nm due to the reduction of NAD+ to NADH.

5. Data Analysis:

• Calculate the relative activity for each sample by dividing the residual activity by the activity of the unheated control sample (incubated at 4°C).

• Plot the relative activity as a function of temperature for each alcohol concentration.

• The melting temperature (Tm), the temperature at which the enzyme loses 50% of its initial activity, can be determined from these plots.

• To determine the half-life (t1/2) of the enzyme at a specific temperature, measure the residual activity at different time points of incubation and fit the data to a first-order decay model.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for comparing the effects of different alcohols on enzyme stability.

Caption: Experimental workflow for comparing enzyme stability in different alcohols.

Conclusion

References

• 1. Effect of ethylene glycol monomethyl ether and diethylene glycol monomethyl ether on hepatic metabolizing enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

evaluating the efficiency of DEGHE as a cleaning solvent versus traditional industrial solvents

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in various industrial processes, including pharmaceutical manufacturing and laboratory cleaning. Efficacy, safety, and environmental impact are primary considerations. This guide provides an objective comparison of Diethylene Glycol Monohexyl Ether (DEGHE) against traditional industrial solvents, supported by available data and standardized experimental protocols.

Executive Summary

Diethylene Glycol Monohexyl Ether (DEGHE) is a high-boiling point, low-volatility glycol ether that offers a unique combination of hydrophilic and hydrophobic properties. This dual nature allows it to effectively dissolve a wide range of substances, including both water-soluble and greasy soils.[1] Traditional industrial solvents, such as toluene (B28343), isopropyl alcohol (IPA), methyl ethyl ketone (MEK), and perchloroethylene, are widely used for their strong solvency. However, they often come with challenges related to flammability, volatility, and potential health and environmental hazards. This guide aims to provide a data-driven comparison to aid in the informed selection of cleaning solvents.

Data Presentation: Solvent Properties and Performance

Property	DEGHE (Diethylene Glycol Monohexyl Ether)	Toluene	Isopropyl Alcohol (IPA)	Methyl Ethyl Ketone (MEK)	Perchloroethylene
Boiling Point (°C)	~260[2]	110.6	82.6	79.6	121
Flash Point (°C)	123[2]	4	12	-9	None
Kauri-Butanol (Kb) Value	Not Applicable (infinitely soluble)[3]	105[3][4]	Not Applicable	Not Applicable[3]	90[4]
Solubility in Water	17 g/L[2]	Insoluble	Miscible	Soluble	Insoluble
Key Features	Excellent solvency for a wide range of soils, low odor, low volatility, biodegradable.[1]	High solvency for oils, greases, and resins.	Good for light oils and ionic contaminants.	Strong and fast-evaporating solvent.	Non-flammable, strong solvency for organic materials.

Note on Kauri-Butanol (Kb) Value: The Kauri-Butanol value is a measure of a solvent's ability to dissolve a standard kauri resin solution, indicating its solvency power for hydrocarbons. A higher Kb value generally signifies stronger solvency.[4] It is important to note that this test is not suitable for solvents like DEGHE, IPA, and MEK due to their high miscibility with the butanol in the test solution.[3]

Experimental Protocols

To ensure a standardized and reproducible evaluation of cleaning efficiency, the following experimental protocols are widely accepted in the industry.

ASTM D4488: Standard Guide for Testing Cleaning Performance of Products Intended for Use on Resilient Flooring and Washable Walls

This method is designed to evaluate the cleaning effectiveness of a product on a given substrate with a specific soil.

1. Materials:

• Substrate: White vinyl tiles are commonly used.[5]
• Soil: A two-part soil is typically used: a particulate soil (containing components like cement, silica, and carbon black) and an oil blend soil (containing mineral oil, vegetable oil, and other greasy components).[5]
• Cleaning Apparatus: A Gardner Straight-Line Washability and Abrasion Machine or similar device capable of controlled, repeatable scrubbing.[5]
• Sponge/Towel: A standardized sponge or paper towel is used to apply the cleaning solution and perform the scrubbing.

2. Procedure:

• Soiling: A precise amount of the prepared soil is uniformly applied to the substrate and allowed to dry.[5]
• Cleaning: The soiled substrate is placed in the washability apparatus. The cleaning solvent (either neat or diluted to a specified concentration) is applied to the sponge/towel, which is then used to scrub the soiled area for a predetermined number of cycles.[5]
• Evaluation: The cleaning efficiency is determined by measuring the reflectance of the substrate before soiling, after soiling, and after cleaning. The percentage of soil removal is then calculated.[6]

ASTM D1133: Standard Test Method for Kauri-Butanol Value of Hydrocarbon Solvents

This test measures the relative solvent power of hydrocarbon solvents.

1. Materials:

• Kauri-Butanol Solution: A standardized solution of kauri resin in n-butanol.[7][8][9]
• Toluene: Reagent grade, used for standardization.
• Heptane/Toluene Blend: A standard blend used for standardization.
• Buret: For precise titration of the solvent.

2. Procedure:

• Standardization: The Kauri-Butanol solution is first titrated with toluene to a defined endpoint of turbidity. This is repeated with the heptane/toluene blend.
• Titration: A known volume of the Kauri-Butanol solution is titrated with the solvent being tested until the same degree of turbidity is reached.
• Calculation: The Kauri-Butanol value is calculated based on the volume of the solvent required to reach the endpoint, relative to the standardization values.[10]

ASTM D2486: Standard Test Method for Scrub Resistance of Interior Paints (Gardner Scrub Test)

This method, often performed with a Gardner scrub tester, evaluates the resistance of a coating to scrubbing, which can be adapted to assess the cleaning efficiency of solvents.

1. Materials:

• Test Panels: Panels coated with a standard paint or the coating to be tested.
• Scrubbing Medium: A standardized abrasive scrub medium or a non-abrasive medium, depending on the test requirements.[11]
• Brush: A standardized nylon bristle brush.[11]
• Scrub Tester: A Gardner scrub tester or equivalent, which provides a reciprocating scrubbing motion.[12]

2. Procedure:

• Soiling (Optional for Cleaning Evaluation): A specific soil can be applied to the coated panel.
• Scrubbing: The panel is mounted in the scrub tester. The brush, charged with the cleaning solvent and/or abrasive medium, is passed over the surface for a specified number of cycles.[11]
• Evaluation: For cleaning efficiency, the removal of the soil can be visually assessed or measured by reflectance. For scrub resistance of the coating itself, the number of cycles to failure (wear-through of the coating) is recorded.

Mandatory Visualization

Experimental Workflow for Cleaning Efficiency Evaluation (ASTM D4488)

Caption: Workflow for ASTM D4488 Cleaning Efficiency Test.

Logical Relationship: Solvency and Application

Caption: Solvency characteristics and key differentiators.

Signaling Pathway of Solvent-Induced Skin Irritation

Caption: General pathway of solvent-induced skin irritation.

Conclusion

DEGHE presents a compelling alternative to many traditional industrial cleaning solvents, primarily due to its broad solvency, low volatility, and high flash point, which contribute to a more favorable safety and environmental profile. While direct comparative data on cleaning efficiency using standardized tests is limited, its chemical properties suggest strong performance in removing a variety of soils. Traditional solvents remain effective for specific applications, particularly where rapid evaporation is required, but their use is increasingly scrutinized due to health and environmental concerns. For applications in research, scientific, and drug development settings where cleanliness, safety, and minimal residue are paramount, DEGHE warrants strong consideration. It is recommended that for critical cleaning applications, performance be validated using standardized testing protocols as outlined in this guide.

References

• 1. rockchemicalsinc.com [rockchemicalsinc.com]
• 2. fishersci.com [fishersci.com]
• 3. techspray.com [techspray.com]
• 4. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 5. m.youtube.com [m.youtube.com]
• 6. nilfisk.com [nilfisk.com]
• 7. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]
• 8. fishersci.co.uk [fishersci.co.uk]
• 9. spectrumchemical.com [spectrumchemical.com]
• 10. file.yizimg.com [file.yizimg.com]
• 11. US20090078035A1 - Scrub Testing Devices and Methods - Google Patents [patents.google.com]
• 12. labequip.com [labequip.com]